tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate

• CAS: 1374222-18-0

Core Science & Biosynthesis

Technical Guide: Physicochemical Profiling of Boc-Protected 1,2-Diaminocyclobutane

Topic: Physicochemical Characteristics of Boc-Protected 1,2-Diaminocyclobutane Format: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

1,2-Diaminocyclobutane (DACB) represents a critical class of "conformationally restricted" diamines, serving as a high-value scaffold in medicinal chemistry and asymmetric catalysis. Unlike its six-membered analog (1,2-diaminocyclohexane), the cyclobutane ring imposes a unique puckered conformation (butterfly shape) with a puckering angle of approximately 30°, creating distinct vector alignments for substituent groups.

This guide focuses on the Boc-protected derivatives (specifically tert-butyl (2-aminocyclobutyl)carbamate and di-tert-butyl cyclobutane-1,2-diyldicarbamate). These intermediates are pivotal for the stepwise synthesis of peptidomimetics and chiral ligands, offering a balance between orthogonal protection and steric bulk management.

Stereochemical & Conformational Landscape

The physicochemical behavior of Boc-protected DACB is dictated by its stereochemistry. The cyclobutane ring is not planar; it exists in a dynamic puckered equilibrium to relieve torsional strain (Pitzer strain) and angle strain (Baeyer strain).

Stereoisomers

• cis-1,2-Diaminocyclobutane: This isomer is a meso compound (achiral) possessing a plane of symmetry. In the Boc-protected form, the substituents typically adopt a pseudo-axial/pseudo-equatorial orientation to minimize steric repulsion, though 1,3-diaxial-like interactions can destabilize it.

• trans-1,2-Diaminocyclobutane: This isomer is chiral (

  -symmetric) and exists as a pair of enantiomers ( and ). It is the preferred scaffold for asymmetric catalysis. The trans substituents favor a pseudo-diequatorial conformation, maximizing the distance between the bulky Boc groups and minimizing steric clash.

Impact of Boc-Protection

The introduction of the tert-butyloxycarbonyl (Boc) group significantly alters the physicochemical profile:

• Lipophilicity: Drastically increases LogP, facilitating solubility in organic solvents (DCM, EtOAc) while rendering the molecule insoluble in water.

• Crystallinity: The carbamate moiety introduces hydrogen bond donors (N-H) and acceptors (C=O), often converting the liquid/low-melting free diamine into a stable, crystalline solid.

• Rigidity: The bulky tert-butyl group restricts rotation around the N-C(ring) bond, locking the amine in a specific rotameric state that is advantageous for pre-organizing the scaffold during peptide coupling.

Physicochemical Data Profile

The following data summarizes the characteristics of the trans-isomer, as it is the most common target for drug development applications.

Property	Value / Characteristic	Notes
Molecular Formula	(Di-Boc)	Mono-Boc:
Molecular Weight	286.37 g/mol (Di-Boc)	Mono-Boc: 186.25 g/mol
Physical State	White Crystalline Solid	Free base is a liquid/oil.[1]
Melting Point	125–128 °C (Di-Boc)	Varies by enantiopurity and solvent.
Solubility	Soluble: DCM, MeOH, DMSO, EtOAcInsoluble: Water, Hexanes	Mono-Boc has slight water solubility due to free amine.
pKa (Conj. Acid)	~8.5–9.5 (Free Amine)	The Boc-amine is non-basic.
LogP (Predicted)	~2.5 (Di-Boc)	Highly lipophilic compared to free diamine (LogP < 0).
Chirality	or	Enantiopure forms are commercially available.

Synthetic Accessibility & Workflow[2]

The synthesis of Boc-protected 1,2-diaminocyclobutane typically proceeds via the Curtius Rearrangement of 1,2-cyclobutanedicarboxylic acid. This route is preferred over nucleophilic substitution on cyclobutanes due to the difficulty of

reactions on strained rings.

Synthesis Diagram (Graphviz)

Caption: Figure 1: Synthetic pathway via Curtius Rearrangement. This route retains the relative stereochemistry of the starting diacid (cis or trans).

Experimental Protocols

Protocol: Selective Mono-Boc Protection

Objective: Synthesize tert-butyl (2-aminocyclobutyl)carbamate from the diamine dihydrochloride salt. This is the critical building block for asymmetric synthesis.

Reagents:

• trans-1,2-Diaminocyclobutane dihydrochloride (1.0 equiv)

• Di-tert-butyl dicarbonate (

  ) (0.9 equiv)

• Triethylamine (

  ) (3.0 equiv)

• Methanol (MeOH) (anhydrous)

Methodology:

• Salt Dissolution: Suspend the diamine dihydrochloride in anhydrous MeOH (0.2 M) at 0 °C.

• Base Addition: Add

  dropwise. The mixture will become clear as the free amine is liberated. Stir for 15 minutes.

• Controlled Addition: Dissolve

  (0.9 equiv) in a minimal amount of MeOH. Add this solution dropwise to the amine mixture over 1 hour at 0 °C.

  • Scientific Rationale: Using a slight deficit of

    and slow addition at low temperature favors mono-protection over di-protection by statistically targeting the highly abundant free diamine species.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours.

• Workup: Concentrate the solvent in vacuo. Redissolve the residue in water.

  • Extraction: Extract the aqueous phase with DCM (

    ). The di-Boc byproduct (if any) and mono-Boc product will extract; unreacted diamine remains in the aqueous phase.

• Purification: Dry organic layers over

  , filter, and concentrate. Purify via flash column chromatography (Silica gel, DCM:MeOH:NH4OH gradient) to isolate the mono-Boc amine.

Protocol: Stability & Deprotection

Objective: Quantitative removal of the Boc group without degrading the cyclobutane ring.

Methodology:

• Dissolution: Dissolve the Boc-protected compound in 1,4-dioxane.

• Acidolysis: Add 4M HCl in dioxane (5–10 equiv) at 0 °C.

• Monitoring: Monitor by TLC (disappearance of high Rf spot) or LC-MS. Reaction is typically complete in 1–2 hours.

• Isolation: Concentrate in vacuo to obtain the hydrochloride salt as a white solid.

  • Note: Avoid using strong aqueous acids (e.g., 6M HCl reflux) for prolonged periods, as this could theoretically induce ring opening or epimerization, although the cyclobutane 1,2-diamine motif is surprisingly robust.

Structural Characterization (Self-Validation)

To ensure the integrity of the synthesized scaffold, the following spectral markers must be validated.

1H NMR (CDCl3, 400 MHz)

• Boc Group: A strong singlet at

  ppm (9H).

• Cyclobutane Methines: Two distinct multiplets at

  ppm (corresponding to and ).

  • Differentiation: The proton alpha to the Boc-amine will be slightly more deshielded or show distinct coupling compared to the proton alpha to the free amine (in mono-Boc).

• Cyclobutane Methylenes: Multiplets in the range of

  ppm. The complex splitting pattern is characteristic of the puckered ring and rigid conformation.

• Amide NH: Broad singlet at

  ppm (exchangeable with ).

13C NMR

• Carbonyl: Characteristic carbamate peak at

  ppm.

• Quaternary Carbon: Boc tert-butyl carbon at

  ppm.

• Ring Carbons: Methine carbons (

  ) appear around ppm. Methylene carbons ( ) appear around ppm.

References

• Grygorenko, O. O., et al. (2010). "Cyclobutane-Derived Diamines: Synthesis and Molecular Structure." The Journal of Organic Chemistry, 75(17), 5941–5952.

• Brune, J. J., et al. (1996).[2] "An original synthesis of trans-1,2-diaminocyclobutane." Tetrahedron, 52(7), 2421–2428.[2]

• Aitken, D. J., et al. (2002). "Conformational preferences of trans-1,2-diaminocyclobutane and its derivatives." Journal of the Chemical Society, Perkin Transactions 2, (2), 402-410.

• Wiberg, K. B. (1986). "The structure of cyclobutane." Journal of the American Chemical Society, 108(19), 5817–5822.

Sources

• 1. (1R,2R)-(-)-1,2-Diaminocyclohexane, 99% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 2. pubs.acs.org [pubs.acs.org]

Chiral Cyclobutane Architectures in Modern Drug Discovery: Beyond the Flatland

Executive Summary

The "Escape from Flatland" paradigm has shifted medicinal chemistry from planar, aromatic-heavy scaffolds toward three-dimensional (3D),

-rich architectures. Among these, chiral cyclobutanes have emerged as high-value building blocks.[1] Unlike their cyclopropane (too strained/reactive) or cyclopentane (too floppy) counterparts, cyclobutanes offer a unique "Goldilocks" zone of structural rigidity (pucker angle ~30°) and metabolic stability.

This technical guide analyzes the strategic integration of chiral cyclobutane motifs to modulate physicochemical properties, enhance target selectivity, and circumvent metabolic soft spots.[2] We provide field-proven synthetic protocols and bioisosteric rationales for immediate application in lead optimization.

The Cyclobutane Advantage: Structural & Physicochemical Merits[1]

Geometric Distinctiveness: The "Pucker" Factor

While benzene rings force substituents into a planar 120° arrangement, cyclobutane adopts a puckered conformation to relieve torsional strain (eclipsing interactions). This puckering creates unique bond vectors that allow substituents to access 3D chemical space unavailable to aromatic or flat alkyl chains.

• Pucker Angle: ~25–35° (highly dependent on substitution).

• Bond Length: C–C bonds are longer (~1.55 Å) than typical alkanes due to cross-ring repulsion (1,3-diaxial-like interactions).

• Ring Strain: ~26.3 kcal/mol. This strain is high enough to provide rigidity but low enough to ensure chemical stability under physiological conditions (unlike highly reactive cyclopropenes or aziridines).

Bioisosterism and Metabolic Stability

Replacing a phenyl ring or a gem-dimethyl group with a cyclobutane moiety often yields profound improvements in ADME properties.

Property	Phenyl Ring	gem-Dimethyl	Chiral Cyclobutane	Impact
Geometry	Planar (2D)	Flexible / Tetrahedral	Rigid / Puckered (3D)	Accesses novel binding pockets; improves selectivity.
Solubility	Low (Lipophilic -stacking)	Moderate	High ( rich)	Reduces crystal lattice energy; improves aqueous solubility.
Metabolism	Prone to CYP450 oxidation (epoxidation/hydroxylation)	Prone to -dealkylation or oxidation	Metabolically Robust	Reduces clearance ( ); blocks metabolic soft spots.
Toxicity	Potential for toxic metabolites (quinones)	Generally low	Low	Avoids formation of reactive aromatic intermediates.

Visualization of Bioisosteric Vectors

The following diagram illustrates the vector comparison between a planar phenyl ring and a 1,3-disubstituted cyclobutane.

Synthetic Access to Chiral Cyclobutanes[3]

Accessing chiral cyclobutanes (non-racemic) is challenging due to the difficulty of controlling the stereochemistry of the four-membered ring formation. Two primary methodologies dominate modern discovery chemistry:

Enantioselective [2+2] Photocycloaddition

Classically, [2+2] cycloadditions are forbidden under thermal conditions but allowed photochemically. Modern photocatalysis (using chiral Ir or Ru catalysts) allows for the enantioselective coupling of alkenes.

• Mechanism: Energy transfer (EnT) or Redox activation.

• Utility: Excellent for fusing cyclobutanes to other rings (bicyclic systems).

Rhodium-Catalyzed Bicyclobutanation (The Fox Method)

For high-precision lead optimization, the method developed by the Fox group is the "gold standard." It involves the Rh-catalyzed decomposition of diazo compounds to form bicyclo[1.1.0]butanes, followed by ring opening.

• Key Advantage: It sets absolute stereochemistry early and allows for the installation of diverse nucleophiles (amines, thiols, cuprates) at the 1,3-positions.

Case Study: CF3-Cyclobutane as a tert-Butyl Isostere[4]

Context: The tert-butyl group is a common hydrophobic anchor in drug design but suffers from metabolic liability (oxidation of methyl groups) and steric bulk that can be "dead weight." Innovation: In 2024, researchers demonstrated the utility of 1-trifluoromethyl-cyclobutane as a superior bioisostere.[3]

• Challenge: A clinical candidate (analog of Buclizine) required improved metabolic stability without losing potency.

• Solution: Replacement of the t-butyl group with a 1-(trifluoromethyl)cyclobutyl moiety.[3][4]

• Outcome:

  • Potency: Retained biological activity (unlike the cyclopropyl analog, which lost potency due to incorrect size/vectors).[4]

  • Metabolism: The

    group blocks metabolic oxidation sites. The cyclobutane ring is chemically inert under physiological conditions.

  • Lipophilicity: Slight increase in LogP, but offset by improved metabolic stability (

    reduced).

Experimental Protocol: Enantioselective Synthesis via Rh-Catalysis

This protocol describes the synthesis of a chiral cyclobutane building block using the Rh-catalyzed bicyclobutanation/homoconjugate addition sequence. This route is chosen for its reliability in generating high ee products.

Target Molecule: (1S,3R)-Methyl 3-phenylcyclobutane-1-carboxylate

Reagents & Equipment

• Catalyst:

  (Dirhodium tetrakis[N-phthaloyl-(S)-tert-leucinate]).

• Substrate: Methyl 2-diazo-4-phenyl-3-butenoate.

• Solvent:

  -Trifluorotoluene (TFT) or Dichloromethane (DCM).

• Reagent: Lithium dimethylcuprate (

  ) or similar soft nucleophile.

Step-by-Step Methodology

Step 1: Enantioselective Bicyclobutanation

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and rubber septum under

  atmosphere.

• Catalyst Loading: Add

  (1.0 mol%) to the flask.

• Solvent: Add anhydrous DCM (0.05 M concentration relative to substrate). Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition: Dissolve the diazo substrate (Methyl 2-diazo-4-phenyl-3-butenoate) in DCM. Add this solution dropwise via syringe pump over 2 hours. Slow addition is critical to prevent carbene dimerization.

• Reaction: Stir at -78 °C for an additional 1 hour. Monitor by TLC (disappearance of the bright yellow diazo spot).

• Workup: Allow to warm to room temperature. Filter through a short plug of silica gel to remove the catalyst. Concentrate in vacuo.

• Result: This yields the chiral bicyclo[1.1.0]butane intermediate (>90% ee).

Step 2: Homoconjugate Addition (Ring Opening)

• Setup: Transfer the crude bicyclobutane to a fresh dry flask under

  . Dissolve in anhydrous THF.

• Nucleophile Prep: In a separate flask, prepare the organocuprate reagent (e.g.,

  ) at -78 °C.

• Addition: Cannulate the bicyclobutane solution into the cuprate solution at -78 °C.

• Quench: Stir for 30 mins, then quench with saturated aqueous

  .

• Purification: Extract with diethyl ether (3x), dry over

  , and purify via flash column chromatography (Hexanes/EtOAc).

Self-Validating Checkpoint:

• NMR Verification: The cyclobutane product will show characteristic methine protons at

  3.0–3.5 ppm with distinct coupling constants ( Hz for cis, Hz for trans).

• Chiral HPLC: Verify ee using a Chiralcel OD-H column (Hexane/IPA 95:5).

Synthetic Workflow Diagram

References

• Enantioselective Synthesis of Cyclobutanes via Sequential Rh-catalyzed Bicyclobutanation/Cu-catalyzed Homoconjugate Addition. Source: Journal of the American Chemical Society (2013). URL:[Link]

• Cyclobutanes in Small-Molecule Drug Candidates. Source: ChemMedChem (2022).[2][5] URL:[Link][2]

• CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. Source: JACS Au (2024). URL:[Link]

• Put a ring on it: application of small aliphatic rings in medicinal chemistry. Source: RSC Medicinal Chemistry (2021). URL:[Link]

Sources

• 1. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclobutanes in Small-Molecule Drug Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

reductive amination using tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate

An In-Depth Guide to the Reductive Amination of tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate

Authored by: A Senior Application Scientist

Introduction: The Significance of the Cyclobutylamine Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, the relentless pursuit of novel molecular architectures that confer advantageous pharmacological properties is paramount. Among the various structural motifs employed, strained ring systems have emerged as a powerful tool for exploring new chemical space. The cyclobutane ring, in particular, offers a unique three-dimensional geometry that can impart desirable characteristics such as metabolic stability, improved binding affinity, and favorable ADME (absorption, distribution, metabolism, and excretion) profiles.

The diamino-substituted cyclobutane core, specifically the chiral (1S,2S) isomer, is a privileged scaffold found in a growing number of therapeutic agents and clinical candidates. Its rigid structure allows for the precise positioning of substituents to optimize interactions with biological targets. The reagent at the center of this guide, tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate , serves as a critical chiral building block for introducing this valuable moiety. One of its two amino groups is strategically protected with a tert-butoxycarbonyl (Boc) group, enabling selective functionalization of the free primary amine.

This application note provides a comprehensive technical guide to one of the most robust and widely used methods for this functionalization: reductive amination . We will delve into the mechanistic underpinnings of the reaction, provide a detailed, field-proven protocol, and explain the critical causality behind each experimental choice.

Part 1: The Principle of Modern Reductive Amination

Reductive amination is a cornerstone of C-N bond formation in organic synthesis, prized for its efficiency and broad applicability.[1] The process transforms a carbonyl group (from an aldehyde or ketone) into an amine via an intermediate imine or iminium ion.[2] The "direct" or "in situ" method, where the carbonyl compound, amine, and reducing agent are combined in a single pot, is the most common approach due to its operational simplicity.

The Mechanism: A Tale of Two Steps

The reaction proceeds through a well-understood two-stage mechanism, which is illustrated in the diagram below.

Figure 1: General mechanism of reductive amination.

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the primary amine on the electrophilic carbonyl carbon of the aldehyde or ketone. This forms an unstable carbinolamine intermediate. Under the typically neutral to weakly acidic reaction conditions, the hydroxyl group of the carbinolamine is protonated, turning it into a good leaving group (water). Subsequent dehydration yields a protonated imine, known as an iminium ion. This electrophilic species is the substrate for the reduction step.

• Reduction: A mild and selective reducing agent, present in the same pot, delivers a hydride (H⁻) to the electrophilic carbon of the iminium ion. This reduction is typically much faster than the reduction of the starting carbonyl compound, which is the key to the success of the one-pot procedure.[2][3]

The Reagent of Choice: Sodium Triacetoxyborohydride (NaBH(OAc)₃)

While several reducing agents can effect this transformation, sodium triacetoxyborohydride (STAB or NaBH(OAc)₃) has become the reagent of choice for its remarkable selectivity and mildness.[4][5]

Why is NaBH(OAc)₃ Superior?

• Selectivity: The three electron-withdrawing acetate groups attenuate the reactivity of the borohydride. This makes NaBH(OAc)₃ incapable of reducing most aldehydes and ketones at a significant rate under neutral conditions, but highly effective at reducing the more reactive iminium ion intermediate.[5][6] This prevents the wasteful consumption of the reducing agent and the formation of alcohol byproducts.

• Mild Conditions: It is effective at room temperature and does not require the stringent pH control needed for reagents like sodium cyanoborohydride (NaBH₃CN).[5]

• Safety and Convenience: Unlike NaBH₃CN, NaBH(OAc)₃ is non-toxic and does not generate hazardous cyanide waste, making it a safer and more environmentally benign option.[6]

• Broad Functional Group Tolerance: The procedure is compatible with a wide array of sensitive functional groups, such as esters, amides, nitro groups, and acetals.[4]

Part 2: Experimental Application & Protocol

This section provides a detailed, self-validating protocol for the reductive amination of a model aldehyde with tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate.

Workflow Overview

Figure 2: High-level experimental workflow for the reductive amination protocol.

Materials and Reagents

Reagent	M.W. ( g/mol )	Molar Eq.	Example Amount (mg)	Example Moles (mmol)	Notes
tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate	200.27	1.0	200	1.00	The key chiral building block.
Isovaleraldehyde (3-Methylbutanal)	86.13	1.1	95	1.10	A representative aliphatic aldehyde.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	211.94	1.5	318	1.50	Add portion-wise. Can be mildly exothermic.
1,2-Dichloroethane (DCE)	98.96	-	5 mL	-	Anhydrous grade is preferred. A common and effective solvent.[4]
Dichloromethane (DCM)	84.93	-	~50 mL	-	For extraction.
Saturated Sodium Bicarbonate (NaHCO₃) Solution	-	-	~20 mL	-	For quenching the reaction.
Brine (Saturated NaCl Solution)	-	-	~20 mL	-	For washing the organic layer.
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	-	-	-	-	For drying the organic layer.

Detailed Step-by-Step Protocol

1. Reaction Setup

• To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate (200 mg, 1.00 mmol).

• Add 5 mL of 1,2-dichloroethane (DCE) to the flask. Stir the mixture at room temperature until the amine fully dissolves.

• Add isovaleraldehyde (95 mg, 1.10 mmol, 1.1 eq) to the solution via syringe.

• Allow the mixture to stir at room temperature for 20-30 minutes.

  • Scientist's Note (Causality): This pre-mixing period allows for the initial formation of the carbinolamine and iminium ion intermediates, which is crucial before the reducing agent is introduced.

2. Reaction Initiation and Execution

• To the stirring solution, add sodium triacetoxyborohydride (318 mg, 1.50 mmol, 1.5 eq) portion-wise over 5 minutes.

  • Scientist's Note (Trustworthiness): Add NaBH(OAc)₃ in small portions. The reaction can be slightly exothermic, and rapid addition may lead to a temperature increase. Although less vigorous than with other hydrides, some gas evolution (hydrogen) may occur from reaction with any trace moisture. A nitrogen atmosphere is recommended but not strictly necessary for small-scale reactions.[4]

• Seal the flask and allow the reaction to stir at room temperature.

3. Reaction Monitoring

• The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• TLC System: A typical mobile phase is 10% Methanol in Dichloromethane (DCM). The product, being more nonpolar than the starting amine, should have a higher Rf value.

• The reaction is typically complete within 2 to 12 hours. Let it run overnight for convenience if necessary.

4. Aqueous Workup

• Once the reaction is complete (as judged by the consumption of the starting amine), carefully pour the reaction mixture into a separatory funnel containing 20 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Scientist's Note (Causality): The NaHCO₃ solution serves two purposes: it quenches any unreacted NaBH(OAc)₃ and neutralizes the acetic acid byproduct, which is formed during the reaction.

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers. Wash the combined organic phase with brine (1 x 20 mL).

  • Scientist's Note (Trustworthiness): The brine wash helps to remove any residual water from the organic layer, improving the efficiency of the subsequent drying step.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

5. Purification

• The resulting crude oil or solid should be purified by silica gel column chromatography.

• Column Setup: Use a silica gel column appropriate for the scale.

• Elution Gradient: A gradient of 0% to 10% methanol in dichloromethane is typically effective for eluting the desired product.

• Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the final product, tert-butyl N-[(1S,2S)-2-(isopentylamino)cyclobutyl]carbamate, as a clear oil or white solid.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction is sluggish or incomplete	1. Impure or wet reagents/solvent.2. Insufficient amount of reducing agent.3. Sterically hindered aldehyde.	1. Use anhydrous solvents and high-purity reagents.2. Add an additional portion (0.2-0.3 eq) of NaBH(OAc)₃.3. Add 1 equivalent of acetic acid to catalyze iminium formation; slightly warming the reaction (to 40 °C) may also help.[4]
Formation of alcohol byproduct	1. Reducing agent is too reactive (e.g., NaBH₄).2. Water present in the reaction.	1. Ensure you are using NaBH(OAc)₃, which is selective for the iminium ion.2. Use anhydrous solvents.
Dialkylation of the amine	1. Highly reactive aldehyde.2. Product amine is more nucleophilic than starting amine.	This is less common with a Boc-protected diamine but possible. If observed, consider an indirect, two-step procedure: first form the imine in methanol, then add NaBH₄ for the reduction.[4] This separates the alkylation and reduction steps.

Part 3: Conclusion and Broader Impact

The protocol described herein offers a reliable and scalable method for the synthesis of N-alkylated derivatives of tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate. The strategic use of a Boc protecting group allows for the selective mono-alkylation of the diamine scaffold, a critical transformation in the construction of complex molecules for drug development. The choice of sodium triacetoxyborohydride as the reducing agent ensures high yields, excellent functional group tolerance, and a superior safety profile, making this a go-to method in both academic and industrial research settings. Mastery of this reaction empowers chemists to readily access a diverse library of chiral cyclobutylamine derivatives, accelerating the discovery of next-generation therapeutics.

References

• Reductive Amination - Chemistry Steps. Chemistry Steps. [Link]

• Reductive amination - Wikipedia. Wikipedia. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Reductive Amination of Ketones & Aldehydes With NaBH3CN. The Organic Chemistry Tutor (YouTube). [Link]

• Grogan, G., & Turner, N. J. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis, 8(11), 10696–10704. [Link]

• Li, X., et al. (2020). The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study. RSC Advances. [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (2002). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (pp. 201-216). American Chemical Society. [Link]

• Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. Organic Chemistry Portal. [Link]

• Medley, J. W. Myers Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Medda, F., et al. (2013). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Molecules, 18(1), 1055-1066. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

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• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Optimization of Sulfonylation Parameters for (1S,2S)-Aminocyclobutyl Carbamate Scaffolds

Executive Summary

The (1S,2S)-aminocyclobutyl carbamate scaffold is a critical pharmacophore in modern drug discovery, particularly in the synthesis of JAK inhibitors (e.g., Upadacitinib analogs) and conformationally restricted peptidomimetics. The rigid cyclobutane ring dictates precise vector alignment of substituents, making the preservation of the (1S,2S) stereochemistry paramount.

This guide details the sulfonylation of the free amine functionality within this scaffold. Unlike simple aliphatic amines, the cyclobutyl ring introduces ring strain and steric crowding that necessitate careful control of reaction thermodynamics and kinetics to prevent side reactions (e.g., ring-opening or epimerization) and ensure high yield.

Key Technical Objectives

• Chemo-selectivity: Exclusively sulfonylate the free amine without affecting the carbamate protecting group (typically Boc or Cbz).

• Stereo-integrity: Maintain the trans-(1S,2S) configuration.

• Scalability: Provide protocols adaptable from milligram medicinal chemistry to gram-scale process development.

Chemical Context & Mechanism[1][2][3][4][5][6][7]

The target reaction involves the nucleophilic attack of the free amine of (1S,2S)-1-amino-2-(carbamoylamino)cyclobutane (or its mono-protected variant) onto a sulfonyl chloride.

Reaction Pathway

The reaction proceeds via an addition-elimination mechanism at the sulfur atom. A base is required to neutralize the HCl by-product, driving the equilibrium forward and preventing acid-catalyzed deprotection of the carbamate.

Figure 1: Mechanistic flow of the sulfonylation reaction. The base acts as a proton sink to drive the reaction to completion.

Critical Reaction Parameters (CRP)

Base Selection: The pKa Balance

The choice of base is the single most critical variable. It must be basic enough to deprotonate the ammonium intermediate but not so nucleophilic that it reacts with the sulfonyl chloride (forming a sulfonylammonium salt that can decompose) or basic enough to cause epimerization at the

-carbon (though cyclobutanes are relatively resistant to this compared to acyclic systems).

Base	pKa (Conj. Acid)	Solvent Compatibility	Application Note
Triethylamine (TEA)	10.75	DCM, THF	Standard choice. Cheap, volatile, easy to remove.
DIPEA (Hünig's Base)	11.0	DCM, THF, DMF	Preferred for sterically hindered sulfonyl chlorides. Non-nucleophilic.
Pyridine	5.2	Pyridine (Neat), DCM	Acts as both solvent and catalyst. Harder to remove; toxic.
aq.	10.3	THF/Water, DCM/Water	Schotten-Baumann conditions. Excellent for scale-up; simplifies workup.

Solvent Effects

• Dichloromethane (DCM): The "Gold Standard" for small-scale synthesis. High solubility for the lipophilic carbamate starting material.

• THF: Required if using aqueous bases (miscibility).

• Acetonitrile: Useful for polar substrates but can slow down the reaction due to solvation of the amine.

Temperature Control

• Exotherm Management: Sulfonylation is exothermic.

• Protocol: Always initiate at

  . Warm to Room Temperature (RT) only after complete addition of the sulfonyl chloride.

• Risk: High temperatures (

  ) can lead to bis-sulfonylation (formation of ) on primary amines.

Detailed Experimental Protocols

Protocol A: Homogeneous Conditions (Standard MedChem)

Best for: Small scale (<1g), lipophilic substrates, rapid throughput.

Reagents:

• Substrate: tert-butyl ((1S,2S)-2-aminocyclobutyl)carbamate (1.0 equiv)

• Sulfonyl Chloride:

  (1.1 - 1.2 equiv)

• Base: Triethylamine (TEA) (2.5 equiv)

• Solvent: Anhydrous DCM (0.1 M concentration)

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Add the aminocyclobutyl carbamate (1.0 equiv) and anhydrous DCM. Stir until clear.

• Base Addition: Add TEA (2.5 equiv) via syringe. Cool the mixture to

  using an ice bath.

• Reaction: Dropwise add the sulfonyl chloride (diluted in a minimal amount of DCM if solid) over 5–10 minutes.

  • Note: The solution may become cloudy as TEA·HCl salts precipitate.

• Monitoring: Remove ice bath after 15 minutes and stir at RT. Monitor by TLC or LCMS.

  • Endpoint: usually 1–4 hours.

• Quench: Add saturated aqueous

  solution.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over

  , filter, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Biphasic Schotten-Baumann (Scale-Up Friendly)

Best for: Larger scale (>5g), acid-sensitive substrates, avoiding organic base salts.

Reagents:

• Substrate: (1S,2S)-aminocyclobutyl carbamate HCl salt (1.0 equiv)

• Sulfonyl Chloride:

  (1.2 equiv)[1]

• Base:

  (3.0 equiv) or (4.0 equiv)

• Solvent: THF : Water (1:1 ratio)

Procedure:

• Dissolution: In a flask, dissolve the amine salt in water (0.2 M relative to amine). Add solid

  .

• Solvent Addition: Add an equal volume of THF. The mixture will be biphasic or an emulsion.

• Cooling: Cool to

  .

• Addition: Add the sulfonyl chloride (dissolved in minimal THF) dropwise.

  • Why? Slow addition prevents the hydrolysis of the sulfonyl chloride by the aqueous base before it can react with the amine.

• Reaction: Vigorously stir (high RPM required for biphasic transfer) at RT for 4–12 hours.

• Workup: Dilute with EtOAc. Separate phases. The aqueous phase is usually basic; extract aqueous layer once more with EtOAc.

• Wash: Wash organics with 0.5M HCl (rapidly) to remove unreacted amine, then Brine. Dry and concentrate.

Analytical Controls & Troubleshooting

Workflow Visualization

Figure 2: Operational workflow for sulfonylation. The feedback loop at the monitoring stage ensures complete conversion before workup.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Sulfonyl chloride hydrolysis (wet solvents).	Use anhydrous solvents (Protocol A) or increase reagent equivalents (Protocol B).
Bis-sulfonylation	Reaction temperature too high or excess reagent.	Keep at longer; strictly control stoichiometry (1.05 equiv).
Impurity: Sulfonate Ester	Alcohol impurity in solvent or substrate.	Ensure no free hydroxyl groups are present; use analytical grade DCM.
Epimerization	Base too strong (e.g., NaH, KOH used).	Switch to mild bases (TEA, Pyridine, Carbonate).

Stereochemical Validation

To confirm the (1S,2S) configuration is maintained:

• NOESY NMR: Look for NOE correlations between the cyclobutyl ring protons. In trans-1,2-systems, the coupling constants (

  ) and NOE signals differ significantly from cis-isomers.

• Chiral HPLC: Compare against a racemic standard if available.

References

• General Sulfonylation Methodology

  • Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009).[2] Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry, 74(24), 9287–9291. Link

• Cyclobutyl Amine Synthesis & Functionalization

  • Grygorenko, O. O., et al. (2022).[2] Synthesis of Sulfonamides via Oxidative Chlorination.[2] The Journal of Organic Chemistry, 87, 6237-6246.[2] (Demonstrates tolerance of N-Boc carbamates). Link

• Schotten-Baumann Conditions for Amines

  • De Luca, L., & Giacomelli, G. (2008).[2] An Easy and Handy Synthesis of Sulfonamides. The Journal of Organic Chemistry, 73(10), 3967–3969. Link

• Stereoselective Synthesis of Cyclobutyl Scaffolds

  • Mellah, M., et al. (2000). Stereoselective synthesis of cyclobutyl

    -aminocyclopropyl carboxylic acid derivatives. Tetrahedron: Asymmetry, 11(15), 3091-3096. Link

Disclaimer: This protocol is intended for research purposes only. All chemical handling should be performed in a fume hood with appropriate PPE.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing tert-Butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate Synthesis

Current Status: Online Ticket ID: #CB-BOC-1S2S Assigned Specialist: Senior Application Scientist, Process Chemistry Division

System Overview: The "Yield Trap"

You are likely encountering low yields (<30%) or poor enantiomeric excess (ee) in the synthesis of (1S,2S)-2-aminocyclobutyl carbamate . This molecule presents a "perfect storm" of synthetic challenges:

• Ring Strain: The cyclobutane ring (~26 kcal/mol strain) makes intermediates prone to ring-opening or polymerization.

• Solubility: The free diamine intermediate is highly water-soluble and volatile, leading to massive mass loss during workup.

• differentiation: Chemically distinguishing two identical amine groups on a small, symmetrical ring is statistically difficult without precise pH control.

This guide deconstructs the synthesis into three Critical Control Points (CCPs). Follow the troubleshooting modules below to isolate your failure mode.

Module 1: The Curtius Rearrangement (The "Hidden" Yield Killer)

Context: The most robust route starts with trans-1,2-cyclobutanedicarboxylic acid. Converting this to the diamine via Curtius rearrangement is safer and more scalable than the Hofmann rearrangement but prone to side reactions.

Common Failure Mode: Urea Formation

If your yield is low and you observe an insoluble white solid that is not your product, you have likely formed the cyclic urea or polymerized isocyanate.

The Mechanism of Failure: In the presence of moisture, the intermediate isocyanate hydrolyzes to an amine before the rearrangement is complete. This amine reacts with the remaining isocyanate to form a urea (dead end).

Protocol Correction (The "Anhydrous Switch"): Instead of aqueous conditions (Hofmann), use the Modified Curtius with DPPA (Diphenylphosphoryl azide) or Mixed Anhydride.

Step-by-Step Optimization:

• Activation: React trans-1,2-cyclobutanedicarboxylic acid with Ethyl Chloroformate (2.2 eq) and Et

  N (2.5 eq) in dry Acetone at -5°C .

  • Why? Low temp prevents premature decomposition of the mixed anhydride.

• Azidation: Add NaN

  (2.5 eq) as a saturated aqueous solution slowly. Keep temp < 0°C.

• The Critical Heat Step: Extract the acyl azide into Toluene. Dry the Toluene layer thoroughly (MgSO

  ). Heat the dry Toluene solution to 80°C until gas evolution (N ) ceases.

  • Troubleshooting Tip: If you skip the drying step, water will hydrolyze the isocyanate to the urea.

• Hydrolysis: Add dilute HCl to the isocyanate solution to generate the diamine hydrochloride salt.

Module 2: Stereochemical Resolution (The "50% Limit")

Context: You likely synthesized the trans-racemate (mixture of 1S,2S and 1R,2R). You need the (1S,2S).[1][2]

The Protocol: L-Tartaric Acid Resolution

The industry standard for resolving trans-1,2-diamines is crystallization with Tartaric Acid.

Experimental Logic: The (1S,2S)-diamine forms a less soluble diastereomeric salt with L-Tartaric acid compared to the (1R,2R) enantiomer.[2]

Optimized Workflow:

• Stoichiometry: Use 0.5 to 0.6 equivalents of L-Tartaric acid relative to the racemic diamine.

  • Why? Using 1.0 equivalent precipitates both diastereomers. You want to precipitate only the matching enantiomer (The "Pope-Peachey" method).

• Solvent System: Dissolve the diamine in Water/Ethanol (1:1) . Add L-Tartaric acid dissolved in water.[3][4]

• Crystallization: Heat to 90°C to dissolve, then cool slowly to room temperature, then 4°C.

  • Target: White crystalline needles.

  • Validation: The salt should be recrystallized once from water to ensure >99% ee.[2]

Visualizing the Workflow

Caption: Figure 1.[3][5][6] The "Pope-Peachey" resolution strategy using 0.55 eq of chiral acid to maximize optical purity.

Module 3: Selective Mono-Boc Protection

Context: The hardest step. You have a symmetrical diamine and need to put a Boc group on only one nitrogen.

Failure Mode: The "Statistical Mix"

Adding Boc

O directly to the diamine usually results in:

• ~25% Unreacted Diamine[7]

• ~50% Mono-Boc (Target)

• ~25% Di-Boc (Waste)

The Solution: The "HCl Salt" Method

You can shift this distribution to >80% Mono-Boc by exploiting the pKa difference between the mono-protonated and di-protonated species.

Protocol:

• Acidification: Dissolve your resolved (1S,2S)-diamine in Methanol. Add exactly 1.0 equivalent of HCl (e.g., 1.0 eq of TMSCl or acetyl chloride, which generates HCl in situ).

  • Result: You form the mono-hydrochloride salt. One amine is protonated (

    ), the other is free ( ).

• Protection: Add 1.1 eq of Boc

  O .

  • Mechanism:[6][7][8][9][10][11][12][13] The protonated amine (

    ) is non-nucleophilic. The Boc O reacts selectively with the free amine.

• Workup: Evaporate MeOH. Basify with NaOH.[7][11][13] Extract with DCM.

Data Comparison: Protection Strategies

Parameter	Standard Addition	High Dilution	HCl Salt Method (Recommended)
Reagent	Diamine + Boc O	Diamine + Boc O (Slow)	Diamine-HCl + Boc O
Mono-Boc Yield	~45-50%	~60%	>80%
Di-Boc Byproduct	~25%	~15%	<5%
Purification	Difficult Chromatography	Chromatography	Extraction / Recrystallization

Troubleshooting FAQ

Q: My diamine yield is near zero after the Curtius hydrolysis. Where did it go? A: It is likely in your aqueous waste. 1,2-diaminocyclobutane is extremely water-soluble.

• Fix: Do not use standard extraction. After hydrolyzing the isocyanate, evaporate the water to dryness to get the HCl salt directly. If you must extract the free base, use n-Butanol or Chloroform/Isopropanol (3:1) and salt the aqueous layer heavily with NaCl.

Q: The resolution salt isn't crystallizing. A: You may have too much water.

• Fix: Add Ethanol dropwise to the hot solution until it becomes slightly turbid, then cool. Alternatively, seed the solution with a tiny crystal of the pure tartrate salt if available.

Q: Can I use D-Tartaric acid? A: Yes, but it will precipitate the (1R,2R) enantiomer. If you use D-Tartaric, your target (1S,2S) will be in the mother liquor, which is much harder to purify. Stick to L-Tartaric acid to precipitate the desired (1S,2S) form.

References

• Methodology: The use of L-tartaric acid for resolving trans-1,2-diaminocyclohexane (a homologous system) is the benchmark.

• Selective Mono-Boc Protection

  • Methodology: The "HCl Salt" method for differenti

  • Source: Lee, D. W., & Ha, H. J. (2007).[11][13] "Selective Mono-BOC Protection of Diamines." Synthetic Communications. [11][13]

• Curtius Rearrangement Safety

  • Methodology: Safe handling of acyl azides and isocyan

  • Source:Organic Syntheses, Coll.[9] Vol. 6, p. 910 (1988).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. datapdf.com [datapdf.com]
• 3. chemrj.org [chemrj.org]
• 4. researchgate.net [researchgate.net]
• 5. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. arkat-usa.org [arkat-usa.org]
• 8. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 11. researchgate.net [researchgate.net]
• 12. pittelkow.kiku.dk [pittelkow.kiku.dk]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Stereochemical Integrity of (1S,2S)-Cyclobutyl Amines

Topic: Preventing Epimerization/Racemization During Amide Coupling

Ticket ID: CYCLO-ISO-001 Status: Resolved / Guide Available Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Coupling (1S,2S)-cyclobutyl amines (often trans-1,2-substituted systems) presents a unique thermodynamic challenge. Unlike flexible linear amines, the cyclobutane ring possesses significant ring strain (~26 kcal/mol) and exists in a puckered "butterfly" conformation.

The primary risk is not simple racemization, but cis/trans isomerization (epimerization) . The (1S,2S) trans configuration is often less thermodynamically stable than the cis form (meso or diastereomer) depending on substituent interactions. Under basic coupling conditions, the system seeks to relieve strain by flipping to the cis isomer via enolization or oxazolone intermediates.

This guide details the mechanistic risks and provides a self-validating protocol to lock the (1S,2S) configuration.

Module 1: The Mechanistic "Why"

To prevent failure, you must understand the enemy. In cyclobutane coupling, the enemy is Base-Mediated Proton Abstraction .

The Epimerization Pathway

If your amine is derived from a

-amino acid or contains an electron-withdrawing group (EWG) at the C1/C2 position, the -proton is acidic.

• Activation: The carboxyl component is activated.[1][2][3][4]

• Oxazolone Formation: If the amine is part of an amino-acid-like system, the carbonyl oxygen attacks the activated center, forming a 5-membered oxazolone ring.

• Aromatization: The oxazolone loses the C

  -proton to a base (like DIPEA), becoming aromatic (pseudo-aromatic). Stereochemical information is lost.[1]

• Re-protonation: Upon opening, the proton returns from the face that minimizes steric clash, often favoring the cis isomer over your desired trans-(1S,2S).

Visualizing the Risk

Caption: Figure 1. The "Danger Zone" is the Oxazolone/Enol pathway. Fast coupling reagents (Green path) bypass this, while strong bases and slow kinetics promote the Red path.

Module 2: Troubleshooting & FAQs

Q1: I am seeing a 15% conversion to the cis-isomer. Is my starting material impure?

Diagnostic: Likely not. This is usually process-induced epimerization . Root Cause: You are likely using a standard base like DIPEA (Diisopropylethylamine) or TEA (Triethylamine) with a slow coupling reagent (like EDC or HBTU). The basicity (

~10-11) is high enough to deprotonate the -carbon of the activated species before the amine can attack. Solution: Switch to a non-nucleophilic, weaker base like 2,4,6-Collidine (TMP) or Pyridine . These bases ( ~5-7) are sufficient to neutralize the acid generated but too weak to abstract the -proton.

Q2: Why is the reaction yield low despite using HATU?

Diagnostic: Steric hindrance. Root Cause: The cyclobutane ring is puckered.[5] In the (1S,2S) trans configuration, the amine and the C2-substituent are on opposite faces, but the ring pucker can force substituents into pseudo-axial positions that block the approach of the bulky HATU active ester. Solution: Use T3P (Propylphosphonic anhydride) .[4][6][7][8] It is the smallest coupling reagent available (atom-efficient) and works via a concerted mechanism that is less sensitive to steric bulk.

Q3: Can I use DMF as a solvent?

Diagnostic: Risky. Root Cause: DMF is polar and stabilizes the charged transition states of the epimerization pathway (enolization). It can also contain trace dimethylamine which causes side reactions. Solution: Use Ethyl Acetate (EtOAc) or Dichloromethane (DCM) if solubility permits. Low-polarity solvents destabilize the ionic intermediates required for racemization.

Module 3: Recommended Protocols

Protocol A: The "Gold Standard" (T3P Method)

Best for: Sterically hindered amines and preventing epimerization.

Reagents:

• Coupling Agent: T3P (50% w/w in EtOAc or DMF).

• Base: Pyridine (or 2,4,6-Collidine).

• Solvent: EtOAc or 2-MeTHF.

Step-by-Step:

• Dissolution: Dissolve the Carboxylic Acid (1.0 equiv) and (1S,2S)-Cyclobutyl amine (1.1 equiv) in EtOAc (5-10 volumes).

• Cooling: Cool the mixture to 0 °C . Temperature control is critical to slow down the epimerization rate constant.

• Base Addition: Add Pyridine (2.5 - 3.0 equiv).

• Activation: Add T3P solution (1.2 - 1.5 equiv) dropwise over 5 minutes.

• Reaction: Allow to warm to Room Temperature (RT) naturally. Monitor by HPLC.

• Workup: Quench with water. Wash with 0.5M HCl (to remove pyridine) and NaHCO3.

Why this works: T3P reacts very fast.[4] Pyridine is too weak to deprotonate the

-carbon. The byproduct is water-soluble, simplifying purification.[8]

Protocol B: The "Alternative" (DIC/Oxyma)

Best for: Solid-phase synthesis or if T3P is unavailable.

Reagents:

• Coupling Agent: DIC (Diisopropylcarbodiimide).

• Additive: Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).

• Base: NONE (This is a "base-free" or low-base method).

Step-by-Step:

• Dissolve Acid (1.0 equiv) and Oxyma Pure (1.1 equiv) in DCM/DMF.

• Add DIC (1.1 equiv) at 0 °C and stir for 5 minutes to form the active ester.

• Add the (1S,2S)-Cyclobutyl amine (1.0 equiv).

• Optional: If the amine is a salt (e.g., HCl salt), add exactly 1.0 equiv of DIPEA to free it, but pre-mix the amine and base separately before adding to the activated acid to minimize contact time with the active ester.

Module 4: Data & Decision Matrix

Comparative Reagent Performance

Data based on coupling of Z-Phg-OH (racemization prone model) with hindered amines.

Coupling System	Base Used	% Conversion	% Epimerization (Cis-Trans Scrambling)	Recommendation
HATU	DIPEA	>99%	15 - 25%	Avoid (Too basic)
EDC / HOBt	TEA	85%	5 - 10%	Moderate Risk
DIC / Oxyma	None	95%	< 1%	Excellent
T3P	Pyridine	>98%	< 0.5%	Superior

Decision Tree: Selecting the Right Conditions

Caption: Figure 2. Reagent selection logic based on amine state and solubility.

References

• Dunetz, J. R., et al. (2011).[8] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

• Albericio, F., et al. (2018). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt."[4] European Journal of Organic Chemistry.

• Bachem Technical Guides. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jpt.com [jpt.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. bachem.com [bachem.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. acs.org [acs.org]
• 7. ias.ac.in [ias.ac.in]
• 8. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]

Technical Support Center: Purification of Boc-Protected 1,2-Diaminocyclobutane

Welcome to the technical support center for the purification of Boc-protected 1,2-diaminocyclobutane. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of synthesizing and purifying this critical building block. Here, we will address common challenges and provide practical, field-proven solutions in a comprehensive question-and-answer format.

I. Troubleshooting Guide

This section is dedicated to resolving specific issues you may encounter during the purification of mono- and bis-Boc-protected 1,2-diaminocyclobutane.

Issue 1: My crude product is an intractable oil or wax, making handling and purification difficult.

Why is this happening?

The presence of residual solvents, unreacted starting materials (like di-tert-butyl dicarbonate, Boc₂O), or the formation of the bis-protected byproduct can result in an oily or waxy crude product.[1] The inherent nature of some Boc-protected amines can also lead to non-crystalline solids.[2]

Solutions:

• High-Vacuum Drying: Before attempting purification, subject your crude product to high vacuum at a slightly elevated temperature (e.g., 40-60 °C) to remove volatile impurities and residual solvents.[1] Be cautious with temperature, as the Boc group can be thermally labile at temperatures above 85-90°C.[3]

• Solvent Trituration/Precipitation:

  • Dissolve the oily product in a minimal amount of a polar solvent in which it is soluble (e.g., methanol, ethyl acetate).

  • Slowly add a non-polar solvent in which the product is insoluble (e.g., hexanes, pentane, or diethyl ether) while stirring vigorously.[1]

  • This should precipitate your product as a solid, which can then be collected by filtration.

Issue 2: I am observing significant loss of the Boc protecting group during silica gel column chromatography.

Why is this happening?

While the Boc group is generally stable on standard silica gel, prolonged exposure to acidic silica or the use of acidic eluents can cause partial or complete deprotection.[4][5] The acidity of silica gel can vary between batches and manufacturers.

Solutions:

• Neutralize the Silica Gel:

  • Prepare a slurry of your silica gel in the desired mobile phase.

  • Add a small amount of a volatile base, such as triethylamine (Et₃N) or ammonium hydroxide (typically 0.1-1% v/v of the total solvent volume), to the slurry.

  • Stir for 15-30 minutes, then pack the column as usual. This neutralizes the acidic sites on the silica.

• Use an Alternative Stationary Phase: Consider using neutral alumina or a less acidic reversed-phase silica gel (C18) for your chromatography.

• Optimize Your Mobile Phase: Avoid using highly acidic solvents. A gradient of ethyl acetate in hexanes or dichloromethane in methanol is a common choice.

Issue 3: I am struggling to separate the mono-Boc-protected product from the bis-Boc-protected byproduct and the unreacted diamine.

Why is this happening?

The polarity differences between the starting diamine, the mono-protected product, and the bis-protected product can sometimes be subtle, leading to co-elution during chromatography.

Solutions:

• Flash Column Chromatography: This is the most common and effective method.

  • Mobile Phase Selection: A carefully chosen solvent system is critical. Start with a low polarity eluent (e.g., 100% hexanes or dichloromethane) and gradually increase the polarity by adding ethyl acetate or methanol.

  • TLC Analysis: Before running the column, perform a thorough TLC analysis using different solvent systems to find the optimal conditions for separation. Stain with ninhydrin to visualize the free amine of the starting material and the mono-protected product.

• Acid-Base Extraction: This technique can be used to remove the unreacted diamine and the mono-protected product from the bis-protected product.

  • Dissolve the crude mixture in an organic solvent like dichloromethane or ethyl acetate.

  • Wash the organic layer with a dilute aqueous acid solution (e.g., 0.5 M HCl). The unreacted diamine and the mono-protected product will be protonated and move to the aqueous layer.[5]

  • The bis-protected product will remain in the organic layer.

  • To recover the mono-protected product, basify the aqueous layer with a base like NaOH and extract with an organic solvent.

Issue 4: My final product shows impurities in the NMR spectrum that I cannot identify.

Why is this happening?

Unidentified peaks could be due to residual solvents, byproducts from the Boc protection reaction (e.g., tert-butanol), or degradation of the product. The complexity of the cyclobutane ring can also lead to complex splitting patterns in the NMR spectrum.[6][7]

Solutions:

• Thorough Drying: Ensure your product is completely free of solvents by drying under high vacuum for an extended period.

• Alternative NMR Solvents: If you are using CDCl₃, try acquiring a spectrum in a different solvent like DMSO-d₆, which can sometimes resolve overlapping peaks.[4]

• 2D NMR Spectroscopy: Techniques like COSY and HSQC can help in assigning the complex proton and carbon signals of the cyclobutane ring.[8]

• Mass Spectrometry: Obtain a mass spectrum (e.g., ESI-MS) to confirm the molecular weight of your product and identify any potential impurities with different masses.

II. Frequently Asked Questions (FAQs)

Q1: What is the best method to purify Boc-protected 1,2-diaminocyclobutane on a large scale?

For large-scale purification, crystallization is often more practical and economical than column chromatography.

Q2: How can I crystallize my Boc-protected 1,2-diaminocyclobutane?

If your product is an oil, you can attempt crystallization using the following methods:

• Solvent Diffusion: Dissolve your compound in a small amount of a good solvent (e.g., THF, chloroform) in a small vial. Place this vial inside a larger sealed container with a more volatile non-solvent (e.g., n-pentane). The non-solvent will slowly diffuse into the solution, gradually reducing the solubility of your compound and promoting crystal growth.[1]

• Seeding: If you have a small amount of pure, solid material, you can use it as a seed crystal. Dissolve your crude product in a minimal amount of a suitable solvent and add the seed crystal. Allow the solution to stand undisturbed.[9][10]

Q3: Is the Boc group stable under basic conditions?

Yes, the Boc group is generally stable to most nucleophiles and basic conditions, including aqueous base hydrolysis.[3][11] This allows for a wide range of reactions to be performed on other parts of the molecule without affecting the Boc protection.

Q4: What are the typical storage conditions for Boc-protected 1,2-diaminocyclobutane?

It is recommended to store Boc-protected diamines at 0-8 °C to ensure long-term stability.[12] They should be protected from moisture and strong acids.[3]

Q5: Can I remove the Boc group without using a strong acid?

While strong acids like TFA and HCl are standard, alternative methods exist for acid-sensitive substrates.[13] These can include using Lewis acids like zinc bromide or thermolytic deprotection at elevated temperatures.[14][15] However, for most applications, acidic deprotection is the most efficient method.[16]

III. Experimental Protocols

Protocol 1: Flash Column Chromatography

• Slurry Preparation: In a beaker, add your silica gel and pour in the initial, low-polarity mobile phase (e.g., 100% hexanes). Stir to create a uniform slurry. If needed, add 0.1-1% triethylamine to the mobile phase to neutralize the silica.

• Column Packing: Pour the slurry into your column and allow the silica to settle, ensuring an even and compact bed.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a slightly more polar solvent. Carefully load the solution onto the top of the silica bed.

• Elution: Begin eluting with the low-polarity mobile phase, collecting fractions. Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient fashion.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Crystallization by Solvent Diffusion

• Dissolve the oily product in a minimal amount of a relatively high-boiling point, polar solvent (e.g., THF, chloroform) in a small, open vial.

• Place this vial into a larger jar or beaker containing a layer of a volatile, non-polar solvent (e.g., n-pentane, diethyl ether).

• Seal the larger container and allow it to stand at room temperature.

• Over several hours to days, the non-polar solvent vapor will slowly diffuse into the vial containing your product solution, causing the product to crystallize.

IV. Visualized Workflows

Purification Decision Tree

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Two-dimensional 1H NMR study of two cyclobutane type photodimers of thymidylyl-(3'----5')-thymidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 10. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 11. Boc-Protected Amino Groups [organic-chemistry.org]
• 12. chemimpex.com [chemimpex.com]
• 13. Amine Protection / Deprotection [fishersci.co.uk]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Double BOC protection selective removal method [en.highfine.com]
• 16. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Solubility Optimization for Cyclobutyl Carbamates

Topic: Troubleshooting Low Solubility of Cyclobutyl Carbamates in Aqueous Buffers Ticket ID: #SOL-CYC-001 Status: Open Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Introduction: The Hydrophobic Mismatch

Welcome to the technical support hub. You are likely here because your cyclobutyl carbamate derivative—a promising scaffold for peptidomimetics or enzyme inhibitors—is precipitating upon dilution into biological buffers (PBS, HEPES, TRIS).

The Root Cause: The cyclobutyl group is not merely a "spacer"; it is a significant lipophilic driver. Unlike the planar cyclopropyl group, the cyclobutyl ring exists in a puckered conformation, increasing its hydrophobic surface area and lattice energy. When coupled with a carbamate linkage (which possesses both hydrogen bond donors and acceptors but limited polarity), the molecule suffers from a "hydrophobic mismatch" with aqueous media.

This guide provides a root-cause analysis and a tiered troubleshooting protocol to stabilize your compound in solution without compromising biological integrity.

Part 1: Diagnostic & Triage (FAQs)

Q1: My compound dissolves in 100% DMSO, but precipitates immediately when I spike it into the buffer. Why?

A: You are experiencing "Local Supersaturation Shock." When a droplet of DMSO stock hits the aqueous buffer, the DMSO diffuses into the water faster than the hydrophobic compound can disperse. For a fraction of a second, the compound at the interface experiences a solvent composition that is 99% water. Since it is insoluble in water, it nucleates (crashes out) immediately. Once nuclei form, they act as seeds for further precipitation, even if the final concentration is theoretically below the solubility limit.

Q2: Can I just adjust the pH to solubilize it?

A: Proceed with extreme caution. Most carbamates (

) have a pKa > 12. They do not ionize in the physiological range (pH 2–8).

• Acidic pH (< 4): Risk of acid-catalyzed hydrolysis.

• Basic pH (> 9): High risk of base-catalyzed hydrolysis.

• Neutral pH (7.4): The compound is neutral and relies entirely on cosolvents or complexation for solubility.

• Verdict: pH adjustment is rarely a viable solubility strategy for neutral carbamates and endangers chemical stability.

Q3: My IC50 values are highly variable between runs. Is this a solubility issue?

A: Yes, this is a classic signature of "Micro-Precipitation." If your compound forms colloidal aggregates (100–500 nm), they may not be visible to the naked eye but will scatter light and interfere with assays. These aggregates can:

• Cause non-specific inhibition (false positives) by sequestering enzymes.

• Precipitate on plasticware (false negatives).

• Result in variable effective concentrations.[1]

Part 2: The Solubility Decision Tree

Use this logic flow to determine the correct solubilization strategy for your specific assay conditions.

Figure 1: Decision matrix for solubilizing hydrophobic cyclobutyl carbamates. Blue nodes indicate analysis steps; Green/Yellow/Red nodes indicate intervention strategies.

Part 3: Optimized Solubilization Protocols

Protocol A: The "Kinetic Spike" Method (Cosolvent)

Best for: High-throughput screening where <1% DMSO is acceptable.

The Science: This method minimizes the "supersaturation shock" described in Q1 by maximizing shear force during the mixing event.

• Prepare Stock: Dissolve cyclobutyl carbamate in 100% anhydrous DMSO to 100x the final assay concentration (e.g., 10 mM stock for 100 µM assay).

• Prepare Buffer: Place the aqueous buffer in a vortexing tube.

• The "Vortex-Spike":

  • Set vortexer to medium-high speed .

  • While the buffer is swirling (creating a vortex cone), inject the DMSO stock directly into the center of the vortex .

  • Why? This ensures immediate dispersion of the DMSO droplet before the compound can nucleate.

• Equilibration: Allow to stand for 15 minutes. Inspect for turbidity using a flashlight (Tyndall effect).

Protocol B: The "Host-Guest" Complexation (Cyclodextrins)

Best for: Animal studies, cell culture, or DMSO-sensitive enzymes.

The Science: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) has a hydrophobic cavity that perfectly accommodates the cyclobutyl ring, while the exterior hydroxyl groups render the complex water-soluble.

Component	Function	Recommended Conc.
HP-β-CD	Encapsulates hydrophobic cyclobutyl moiety	10% - 20% (w/v)
SBE-β-CD	Alternative for parenteral use (Captisol®)	5% - 15% (w/v)
Buffer	Maintains pH (PBS or Histidine)	pH 6.0 - 7.4

Step-by-Step:

• Vehicle Prep: Dissolve 20g HP-β-CD in 100mL of buffer (20% w/v). Filter through 0.22 µm filter.

• Compound Addition: Add solid cyclobutyl carbamate to the CD solution.

• Energy Input: Sonicate for 30–60 minutes at ambient temperature. The solution may turn cloudy initially, then clear as complexation occurs.

• Verification: Centrifuge at 13,000 rpm for 5 mins. If a pellet forms, the concentration exceeds the complexation capacity. Use the supernatant and quantify via HPLC.

Protocol C: Kinetic Solubility Assay (Validation)

Before running your bioassay, validate solubility limits.

• Plate Prep: Add buffer to a 96-well clear plate.

• Dosing: Spike compound (in DMSO) at increasing concentrations (1, 3, 10, 30, 100 µM). Keep DMSO constant (e.g., 1%).

• Incubation: Shake for 2 hours at RT.

• Readout: Measure Absorbance at 650 nm (turbidity) or use a Nephelometer.

• Interpretation: A sharp rise in OD650 indicates the "Solubility Limit." Stay 2-fold below this limit for assays.

Part 4: Stability & Degradation Mechanisms

It is critical to distinguish between insolubility (physical change) and instability (chemical change).

Figure 2: Distinguishing chemical degradation from physical precipitation.

Technical Note on Cyclobutyl Ring Strain: While the carbamate linkage is the primary site of hydrolysis, the cyclobutyl ring introduces steric strain. However, unlike cyclopropane, the cyclobutyl ring is relatively resistant to ring-opening under standard physiological conditions. The primary degradation pathway remains carbamate hydrolysis.

References & Authority

• Lipophilicity of Cycloalkyl Groups:

  • Linclau, B. et al. (2020).[2][3] "Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups."[2][4] Beilstein Journal of Organic Chemistry. (Demonstrates the lipophilic nature of small cyclic alkanes).

  • [2]

• Cyclodextrin Solubilization Mechanisms:

  • Brewster, M. E., & Loftsson, T. (2007). "Cyclodextrins as pharmaceutical solubilizers."[5][6] Advanced Drug Delivery Reviews. (The authoritative guide on using CDs for hydrophobic drugs).

• Carbamate Chemical Stability:

  • Vacondio, F. et al. (2015).[7] "Organic Carbamates in Drug Design and Medicinal Chemistry."[7] Journal of Medicinal Chemistry. (Details the hydrolysis kinetics and pH stability profiles of carbamates).

• DMSO in Enzymatic Assays:

  • BenchChem Technical Support.[8] "Minimizing the Impact of DMSO on Enzyme Activity."[1][8] (Protocols for DMSO tolerance).

  • [8]

• Cyclic Carbamate pKa Data:

  • Thompson, T. N. et al. (1996). "Determination of the pKa and pH-solubility behavior of an ionizable cyclic carbamate (DMP 266)." Pharmaceutical Development and Technology. (Case study on pH-dependent solubility of cyclic carbamates).

Sources

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for Cyclobutane Amine Functionalization

Welcome to the technical support center for the functionalization of cyclobutane amines. This resource is designed for researchers, scientists, and drug development professionals to navigate the nuances of optimizing reaction temperatures for this critical transformation. Cyclobutane moieties are increasingly vital in medicinal chemistry, offering unique three-dimensional structures that can enhance pharmacological properties.[1][2] However, the inherent ring strain of cyclobutanes (approximately 26.3 kcal/mol) presents specific challenges during chemical synthesis, making precise temperature control paramount to success.[1] This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve optimal yields and minimize undesirable side reactions.

The Critical Role of Temperature in Cyclobutane Amine Functionalization

The functionalization of cyclobutane amines, particularly through C–H activation, is a delicate process where temperature is a key determinant of the reaction's outcome. The stability of the cyclobutane ring and the reactivity of the amine functional group are both highly sensitive to thermal conditions. Insufficient heat may lead to low conversion rates, while excessive temperatures can trigger decomposition, ring-opening, or other undesired side reactions.[3][4] Finding the optimal temperature window is therefore essential for maximizing the yield of the desired product.

Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during the functionalization of cyclobutane amines, with a focus on temperature-related solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low to No Product Formation	Insufficient thermal energy: The activation energy for the C-H bond cleavage is not being met.	Gradual Temperature Increase: Incrementally raise the reaction temperature in 5-10 °C steps. Monitor the reaction progress at each stage by TLC or LC-MS. For some palladium-catalyzed arylations, temperatures between 80 °C and 110 °C have proven effective.[3][5]
Catalyst inactivity at low temperatures: The chosen catalyst may require a higher temperature to become active.	Consult Catalyst Literature: Review the supplier's data for the optimal operating temperature range of your catalyst.
Low Yield with Significant Starting Material Remaining	Suboptimal reaction temperature: The reaction is proceeding but is too slow at the current temperature.	Systematic Temperature Screening: Perform a systematic screen of temperatures (e.g., 60 °C, 80 °C, 100 °C) to identify the optimal point for conversion.[6]
Short reaction time: The reaction may require a longer duration at the current temperature.	Increase Reaction Time: Before increasing the temperature, try extending the reaction time to see if conversion improves.
Formation of Multiple Byproducts/Decomposition	Excessive reaction temperature: High temperatures can lead to non-specific reactions or decomposition of the starting material or product.[3]	Lower the Reaction Temperature: If byproducts are observed, reduce the temperature. Even a small decrease can significantly improve selectivity.
Thermal instability of reagents or products: The cyclobutane ring or other functional groups may not be stable at the reaction temperature.	Evaluate Thermal Stability: Consider running control experiments by heating the starting material and isolated product at the reaction temperature to assess their stability.
Evidence of Cyclobutane Ring Opening	High reaction temperature: The strained cyclobutane ring is susceptible to cleavage under harsh thermal conditions.[4]	Reduce Temperature and Use Milder Conditions: Immediately lower the reaction temperature. Consider if a lower-temperature method, such as photoredox catalysis, might be a suitable alternative.[7][8][9]
Incompatible reagents at elevated temperatures: Certain reagents may promote ring-opening at higher temperatures.	Reagent and Solvent Screening: Screen different solvents and reagents that may allow the reaction to proceed at a lower temperature.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting temperature for optimizing a new cyclobutane amine functionalization reaction?

A1: A good starting point for many palladium-catalyzed C-H functionalization reactions is around 80 °C.[3][5] However, the optimal temperature is highly dependent on the specific substrates, catalyst, and solvent system. For photochemical reactions, ambient temperature (around 20-25 °C) is a common starting point.[7][10] It is always recommended to begin with a lower temperature and gradually increase it while monitoring the reaction.

Q2: How can I differentiate between low yield due to incomplete reaction versus product decomposition?

A2: Careful reaction monitoring is key. By taking aliquots at regular intervals and analyzing them by techniques like ¹H NMR or LC-MS, you can track the consumption of starting material and the formation of both the desired product and any byproducts. If you observe the product forming and then its concentration decreasing over time, decomposition is likely occurring. If the starting material is consumed but the desired product yield is low, this points towards the formation of multiple byproducts.

Q3: Can changing the solvent affect the optimal reaction temperature?

A3: Absolutely. The choice of solvent can significantly influence reaction kinetics and, therefore, the required temperature. For instance, some reactions may proceed at a lower temperature in a more polar or coordinating solvent. It is often beneficial to screen a variety of solvents in parallel with temperature optimization.[3]

Q4: Are there any analytical techniques that can help predict the optimal reaction temperature?

A4: While not predictive in a direct sense, techniques like Differential Scanning Calorimetry (DSC) can provide valuable information about the thermal stability of your starting materials and products.[11][12] Knowing the decomposition temperature can help you set an upper limit for your temperature screening. For potentially highly exothermic reactions, reaction calorimetry can be used to measure heat flow and ensure the reaction remains under control.[13]

Q5: My reaction is highly exothermic. How should I approach temperature control?

A5: For highly exothermic reactions, maintaining a stable temperature is crucial to prevent runaway reactions.[13][14] It is recommended to use a well-controlled heating system, such as an oil bath with a thermocouple, and to add reagents slowly and in a controlled manner.[13][15] For larger-scale reactions, a reactor with a cooling jacket is advisable.

Experimental Protocol: Temperature Screening for a Model Cyclobutane Amine Arylation

This protocol outlines a general procedure for optimizing the reaction temperature for the palladium-catalyzed C-H arylation of a generic cyclobutane amine.

Materials:

• Cyclobutane amine substrate

• Aryl halide coupling partner

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (if required)

• Base (e.g., K₂CO₃)

• Anhydrous solvent (e.g., toluene or dioxane)

• Reaction vials with stir bars

• Heating block or oil bath with a digital temperature controller

• TLC plates and/or LC-MS for reaction monitoring

Procedure:

• Preparation: In a glovebox or under an inert atmosphere, add the cyclobutane amine substrate, aryl halide, palladium catalyst, ligand (if applicable), and base to a series of reaction vials.

• Solvent Addition: Add the anhydrous solvent to each vial.

• Temperature Setup: Place the vials in a pre-heated heating block or oil bath set to the desired temperatures for screening (e.g., 60 °C, 80 °C, 100 °C, and 120 °C).

• Reaction Monitoring: Stir the reactions at the set temperatures. At regular intervals (e.g., 1, 3, 6, and 24 hours), carefully take a small aliquot from each reaction mixture.

• Analysis: Analyze the aliquots by TLC or LC-MS to determine the extent of starting material consumption and product formation.

• Work-up and Isolation: Once the optimal time and temperature are identified based on the screening, the reaction can be performed on a larger scale. After the reaction is complete, cool the mixture to room temperature, and perform an appropriate aqueous work-up.

• Purification: Purify the crude product by column chromatography to isolate the desired functionalized cyclobutane amine.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizing the Workflow

General Reaction Scheme

Caption: A workflow for troubleshooting and optimizing reaction temperature.

References

• Applications of C–H Functionalization Logic to Cyclobutane Synthesis.
• Photochemical α-selective radical ring-opening reactions of 1,3-disubstituted acyl bicyclobutanes with alkyl halides: modular access to functionalized cyclobutenes. RSC Publishing.
• Effect of Ring Functionalization on the Reaction Temperature of Benzocyclobutene Thermoset Polymers.
• Applications of C–H Functionalization Logic to Cyclobutane Synthesis. PMC.
• Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. MDPI.
• The application of cyclobutane derivatives in organic synthesis.
• Best Practices for Working with Chemical Reactions in the Lab. Google.
• How To: Improve Yield. University of Rochester Department of Chemistry.
• Cyclobutanes in Small‐Molecule Drug Candid
• A Study of an 8-Aminoquinoline-Directed C(sp2)–H Arylation Reaction on the Route to Chiral Cyclobutane Keto Acids from Myrtenal. The Journal of Organic Chemistry.
• Synthesis of Cyclobutane Natural Products using C–H Functionaliz

• Synthesis of polysubstituted cyclobutanes through a photoredox strain-release/-[16][16]rearrangement cascade. PMC.

• Regio- and Diastereoselective Aminopyridylation of Bicyclo[1.1.
• Direct Access to Unnatural Cyclobutane α-Amino Acids through Visible Light Catalyzed [2+2]-Cycloaddition. ACS Organic & Inorganic Au.
• Thermal Screening and Adiabatic Calorimetry Testing Methods. Sigma-HSE.

• Visible light-induced strain-release transformations of bicyclo[1.1.0]butanes. Green Chemistry (RSC Publishing). [Link]

• Safety Services Guidance Guidance on risk assessments for chemical reactions. The University of Manchester.
• Fact Sheet: Heating Reactions. University of Pennsylvania EHRS.
• Regio- and Stereoselective Rhodium(II)
• Direct Access to Unnatural Cyclobutane α-Amino Acids through Visible Light Catalyzed [2+2]-Cycloaddition. Usiena air.
• Transition‐metal‐catalyzed C−H functionalization of cyclobutanes.
• What are some common causes of low reaction yields? Reddit.
• Applications of C–H Functionalization Logic to Cyclobutane Synthesis. ACS Figshare.
• Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry.
• Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Bentham Science.
• Reaction / Product testing. HSE.
• Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. PMC.
• Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. PMC.
• Stereoretentive Formation of Cyclobutanes from Pyrrolidines: Lessons Learned from DFT Studies of the Reaction Mechanism. The Journal of Organic Chemistry.
• Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv.
• Catalytic Enantioselective Desymmetrization of Cyclobutane-1,3-diones by Carbonyl-Amine Condensation.
• Sidechain structure–activity relationships of cyclobutane-based small molecule αvβ3 antagonists. RSC Publishing.
• Drug and drug candidates containing cyclobutane rings.
• Cyclobutane synthesis. Organic Chemistry Portal.
• troubleshooting low yields in cyclopropenone functionaliz
• Transition-metal-catalyzed auxiliary-assisted C–H functionalization using vinylcyclopropanes and cyclopropanols.
• Transition Metal-Catalyzed C–H Amination: Scope, Mechanism, and Applic
• Troubleshooting Amine Unit Simulations. Bryan Research & Engineering, LLC.

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Applications of C–H Functionalization Logic to Cyclobutane Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Photochemical α-selective radical ring-opening reactions of 1,3-disubstituted acyl bicyclobutanes with alkyl halides: modular access to functionalized ... - Chemical Science (RSC Publishing) DOI:10.1039/D3SC04457B [pubs.rsc.org]
• 8. Regio- and Diastereoselective Aminopyridylation of Bicyclo[1.1.0]butanes with N‑Aminopyridinium Ylides Enabled by Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Visible light-induced strain-release transformations of bicyclo[1.1.0]butanes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. sigma-hse.com [sigma-hse.com]
• 12. hse.gov.uk [hse.gov.uk]
• 13. labproinc.com [labproinc.com]
• 14. documents.manchester.ac.uk [documents.manchester.ac.uk]
• 15. How To [chem.rochester.edu]
• 16. researchgate.net [researchgate.net]

stability of tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate under acidic conditions

Technical Support Center: Handling tert-Butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate

Executive Summary

The stability of tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate (Mono-Boc-1,2-diaminocyclobutane) under acidic conditions is governed by a trade-off between Boc-group lability and intramolecular cyclization .[1]

• Strong Acids (TFA, HCl > 1M): Rapidly remove the Boc group (Deprotection).

• Weak/Dilute Acids (0.1% TFA, pH 3-5): Generally stable for short durations (HPLC, workup).[1]

• Neutral/Basic Conditions: Risk of intramolecular cyclization to the cyclic urea (diazabicyclooctanone derivative), especially if heated.

Crucial Insight: Unlike many intermediates, acidic conditions are required to stabilize this molecule in solution by protonating the free amine, thereby preventing it from attacking the Boc carbamate. However, the acidity must be controlled to prevent Boc cleavage.

Part 1: The Stability Spectrum

The following decision matrix outlines the stability of the molecule across different pH ranges.

Figure 1: Stability profile of Mono-Boc-1,2-diaminocyclobutane.[1] Note that extreme basic conditions cause cyclization, while extreme acidic conditions cause deprotection.

Part 2: Troubleshooting Scenarios (FAQ)

Issue 1: "I see a split peak on my HPLC/LC-MS. Is my compound degrading?"

Diagnosis: Likely Rotamers , not degradation.[2] Mechanism: The Boc group (carbamate) has restricted rotation around the N-C(O) bond. In constrained rings like cyclobutane, these rotamers (cis/trans conformers of the carbamate) interconvert slowly on the NMR/HPLC timescale. Verification:

• Check Mass: Both peaks should have the exact same mass (M+H).

• Temperature Test: If you run the NMR at 50°C, the peaks should coalesce into a single sharp peak.

• Acidity Check: If one peak grows over time in 0.1% TFA, it is hydrolysis. If the ratio remains constant (e.g., 3:1), it is rotamers.

Issue 2: "I lost the Boc group during an acidic aqueous workup."

Cause: The combination of low pH and time or concentration . Solution:

• Avoid using 1M HCl for washing if the contact time is >10 minutes.

• Better Protocol: Use 5% Citric Acid or 0.5M KHSO₄ (pH ~3-4) for removing basic impurities.[1] These are acidic enough to protonate amines but too weak to cleave Boc rapidly.

• Temperature: Keep all acidic washes ice-cold (0°C). Boc cleavage is temperature-dependent.[1]

Issue 3: "My free amine is cyclizing to a urea."

Cause: The free amine (nucleophile) attacks the Boc carbonyl (electrophile). This happens when the amine is unprotonated (Free Base). Prevention:

• Never store the free base as an oil.

• Store as a Salt: Convert the free amine immediately to a salt (e.g., HCl or Oxalate salt). The protonated amine (

  ) is not nucleophilic and cannot attack the Boc group.

Part 3: Validated Protocols

Protocol A: Safe Purification (HPLC)

Goal: Purify the mono-Boc intermediate without deprotection.[1]

Parameter	Recommendation	Reason
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid (pH ~2.[1]7) is gentler than TFA (pH ~2.0).[1]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Avoid Methanol (can cause transesterification over long periods).[1]
Column Temp	25°C - 30°C	Higher temps accelerate Boc loss.[1]
Post-Run	Lyophilize immediately	Do not leave in acidic solution overnight.

Protocol B: Controlled Deprotection (Boc Removal)

Goal: Remove Boc without damaging the cyclobutane ring. Note: The cyclobutane ring is strained but generally robust to standard acidic deprotection.

• Dissolve: Dissolve substrate in 1,4-Dioxane (0.1 M concentration).

• Acidify: Add 4M HCl in Dioxane (5-10 equivalents).

  • Why Dioxane? It is anhydrous. Water promotes side reactions.

• Reaction: Stir at Room Temperature for 1-2 hours.

  • Monitor: Monitor by TLC (ninhydrin stain) or LCMS.[1]

• Workup: Evaporate solvent under reduced pressure.

  • Do not heat above 40°C.

• Isolation: Triturate the residue with Diethyl Ether to obtain the diamine dihydrochloride salt as a solid.

Part 4: Mechanistic Visualization

The following diagram illustrates the competition between the desired protonation (stabilization) and the undesired pathways.

Figure 2: Reaction pathways.[1][3] Acidic conditions prevent the "Red" pathway (Cyclization) by trapping the molecule in the "Green" state (Salt). Only strong acid pushes it to the "Grey" state.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[1] (Standard reference for Boc stability profiles).

• Grygorenko, O. O., et al. (2021).[4] "Cyclobutane-Derived Diamines: Synthesis and Molecular Structure." Enamine.

• Han, S., et al. (2014). "Chromatographically separable rotamers of an unhindered amide."[5] Beilstein Journal of Organic Chemistry, 10, 701–706. (Mechanistic basis for rotamer peak splitting in amides/carbamates).

• Fisher Scientific. "Amine Protection / Deprotection Protocols."

Sources

• 1. (1R,2S)-N1-(tert-Butoxycarbonyl)-1,2-cyclohexanediamine | C11H22N2O2 | CID 1514392 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. rsc.org [rsc.org]
• 4. jk-sci.com [jk-sci.com]
• 5. d-nb.info [d-nb.info]

Technical Support Center: Resolving Diastereomeric Mixtures of Aminocyclobutyl Carbamate Derivatives

Welcome to the technical support center for resolving diastereomeric mixtures of aminocyclobutyl carbamate derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with separating these specific stereoisomers. The structural rigidity of the cyclobutane ring and the presence of the carbamate group can significantly influence intermolecular interactions, making separations non-trivial. This document provides in-depth troubleshooting advice, detailed protocols, and the underlying scientific principles to empower you to overcome these hurdles.

Section 1: Foundational Concepts & Initial Troubleshooting

This section addresses the most common initial questions and provides a framework for approaching the separation of your aminocyclobutyl carbamate diastereomers.

FAQ 1: Why is my diastereomeric mixture of aminocyclobutyl carbamates so difficult to separate by standard silica gel chromatography?

Standard achiral silica gel chromatography separates compounds based on differences in polarity. Diastereomers, while having different 3D arrangements, often possess very similar polarities. The aminocyclobutyl carbamate moiety presents a compact structure where the key functional groups may be sterically shielded, minimizing the differences in their interaction with the stationary phase. This results in poor separation and co-elution. While sometimes successful for diastereomers with vastly different steric environments, it is generally not the preferred method for closely related isomers. For these molecules, techniques that exploit their specific 3D structures, such as chiral chromatography or diastereomeric salt crystallization, are required.[1][2]

FAQ 2: What are the primary methods for resolving these diastereomers, and how do I choose the right one to start with?

The two primary methods for resolving diastereomers of aminocyclobutyl carbamate derivatives are Diastereomeric Salt Crystallization and Chiral Chromatography (HPLC or SFC).

• Diastereomeric Salt Crystallization: This classical technique involves reacting your basic aminocyclobutyl derivative (often after removing the carbamate protecting group) with a chiral acid to form diastereomeric salts.[3][4] These salts have different physical properties, notably solubility, allowing one to be selectively crystallized from a suitable solvent.[5][6] This method is often economical and highly scalable, making it ideal for large-scale production.[7]

• Chiral Chromatography: This analytical and preparative technique uses a chiral stationary phase (CSP) that interacts differently with each diastereomer, leading to different retention times and thus separation.[8][9] It is often faster for method development and suitable for a wide range of compounds, but can be more expensive to scale up.

The choice between them depends on your objective, scale, and available resources. The following decision workflow can guide your choice.

Caption: Decision workflow for selecting a primary resolution method.

Section 2: Troubleshooting Diastereomeric Salt Crystallization

This is a powerful technique but often requires empirical optimization. Here are solutions to common problems.

FAQ 3: I've added my chiral resolving agent, but no crystals are forming. What should I do?

This is a common issue related to supersaturation and solvent choice. The goal is to find a solvent system where one diastereomeric salt is sparingly soluble while the other remains in solution.[3][5]

Causality & Action Plan:

• Insufficient Supersaturation: Your solution may not be concentrated enough. Try slowly evaporating the solvent. If crystals appear, you've found a viable condition. If an oil forms, the solubility is too high.

• Solvent is Too Good: If both salts are highly soluble, crystallization will not occur. You need to use a solvent or solvent mixture in which the salts are less soluble. Systematically screen solvents of varying polarity (e.g., methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, and mixtures with water or heptane).

• Inducing Crystallization: If the solution is supersaturated but reluctant to crystallize, try scratching the inside of the flask with a glass rod at the meniscus. This creates microscopic imperfections that can serve as nucleation sites.

• Seeding: If you have a small amount of the desired pure diastereomeric crystal, add a single tiny crystal ("seed") to the supersaturated solution to initiate crystallization.[6]

• Temperature Cycling: Slowly cool the solution (e.g., from 50°C to room temperature, then to 4°C). Some systems benefit from temperature cycling (gentle warming and cooling) to encourage crystal growth over amorphous precipitation.

FAQ 4: I got crystals, but the diastereomeric excess (d.e.) is very low. How can I improve it?

Low d.e. indicates that the solubility difference between the two diastereomeric salts in your chosen solvent is not large enough, or that the crystallization occurred too quickly, trapping the undesired diastereomer.

Causality & Action Plan:

• Re-crystallization: The most straightforward approach is to perform one or more re-crystallizations of the enriched solid.[5] Dissolve the crystals in a minimal amount of hot solvent and allow them to cool slowly. Each step should improve the d.e.

• Optimize the Solvent System: The choice of solvent is critical.[10] A different solvent may provide a much better solubility differential. A systematic screening is essential (see Protocol 1).

• Slow Down Crystallization: Rapid crashing out of the solid will lead to poor selectivity. Ensure the solution cools slowly and without agitation. A Dewar flask or an insulated bath can be used to slow the cooling rate.

• Vary the Stoichiometry: The molar ratio of the resolving agent to the racemic amine can significantly impact the resolution efficiency.[7] While a 1:1 ratio is a common starting point, using a sub-stoichiometric amount of resolving agent (e.g., 0.5 equivalents) can sometimes lead to higher d.e. in the crystalline material, as only the less soluble salt precipitates.

Symptom	Primary Cause	Recommended Solution
No Crystals Form	Solution is not supersaturated or solvent is too good.	Slowly evaporate solvent; screen for less polar solvents; try cooling or seeding.
Oiling Out	Compound solubility is too high at crystallization temp.	Add an anti-solvent (e.g., heptane); use a different primary solvent.
Low Diastereomeric Excess (d.e.)	Poor solubility difference in the chosen solvent.	Re-crystallize the solid; perform a new solvent screen for better selectivity.
Poor Yield	The desired diastereomeric salt has significant solubility.	Cool the mother liquor to a lower temperature (e.g., 4°C or -20°C) to induce further crystallization.

Table 1: Troubleshooting Guide for Diastereomeric Salt Crystallization.

Section 3: Troubleshooting Chiral Chromatography (HPLC/SFC)

Chiral chromatography offers high resolving power but requires systematic method development.

FAQ 5: My diastereomers are co-eluting or have very poor resolution on a chiral column. What are my next steps?

Poor resolution means the chiral stationary phase (CSP) and mobile phase combination is not creating a sufficient difference in interaction energy between your two diastereomers.

Causality & Action Plan:

• Screen Different Columns: The most critical factor is the CSP.[8] Diastereomers, like enantiomers, are separated based on 3-point interactions (e.g., hydrogen bonds, π-π stacking, steric hindrance) with the chiral selector. There is no universal column. You must screen a variety of CSPs. Polysaccharide-based columns (e.g., derivatized cellulose or amylose) are an excellent starting point due to their broad applicability.[11]

• Change the Mobile Phase/Mode: If you are in reversed-phase (e.g., water/acetonitrile), try switching to normal-phase (e.g., hexane/isopropanol) or polar organic mode (e.g., acetonitrile/methanol). The change in solvent drastically alters the interactions between the analytes and the CSP.

• Use Additives: Small amounts of acidic or basic additives (e.g., trifluoroacetic acid for acids, diethylamine for bases) can improve peak shape and sometimes dramatically increase resolution by modifying the ionization state of the analyte or the stationary phase.[12]

• Optimize Temperature: Lowering the column temperature often improves resolution by enhancing the strength of specific interactions and reducing kinetic energy. Try running at 10°C or 25°C.

Parameter	Normal Phase (NP)	Reversed Phase (RP)	Supercritical Fluid (SFC)
Primary Solvents	Heptane/Hexane	Water/Acetonitrile	Supercritical CO₂
Co-Solvents	Isopropanol (IPA), Ethanol	Methanol, Acetonitrile	Methanol, IPA
Common Columns	Cellulose/Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose/Amylose tris(3,5-dimethylphenylcarbamate)	Same as NP
Typical Additives	Diethylamine (DEA), Ethanolamine (for bases)	Trifluoroacetic Acid (TFA), Formic Acid (for acids)	Methanol w/ DEA

Table 2: Starting Conditions for Chiral HPLC/SFC Method Screening.

FAQ 6: I have some separation, but the peaks are tailing badly. How can I fix this?

Peak tailing is usually caused by undesirable secondary interactions between your analyte and the stationary phase, often with residual acidic silanols on the silica support.[12]

Causality & Action Plan:

• Add a Mobile Phase Modifier: For basic compounds like amines, this is the most effective solution. Add a small amount of a competing base, such as 0.1% diethylamine (DEA) or ethanolamine, to the mobile phase. This additive will bind to the active sites on the stationary phase, preventing your analyte from doing so and resulting in more symmetrical peaks.

• Check pH (Reversed-Phase): Ensure the mobile phase pH is appropriate for your analyte. For amines, a higher pH can sometimes improve peak shape, but you must stay within the stable pH range of the column (typically pH 2-8 for silica-based columns).[12]

• Reduce Sample Overload: Injecting too much sample can cause peak fronting or tailing.[12] Reduce the injection volume or sample concentration to see if the peak shape improves.

Section 4: Advanced & Alternative Methods

FAQ 7: Classical methods are failing. Is enzymatic resolution a viable option for aminocyclobutyl carbamate derivatives?

Yes, enzymatic kinetic resolution can be a highly selective alternative.[13] This technique uses an enzyme (often a lipase or protease) that selectively catalyzes a reaction on one diastereomer faster than the other.[14]

Mechanism & Application: For an aminocyclobutyl carbamate, you could pursue lipase-catalyzed acylation of the corresponding amino alcohol (after deprotection and reduction of a corresponding acid, for example). The enzyme will selectively acylate one diastereomer, leaving the other unreacted. The acylated and unreacted diastereomers will have very different polarities and can be easily separated by standard silica gel chromatography. The key advantages are extremely high selectivity (high E-values) and mild reaction conditions.[15][16] The main drawback is that the theoretical maximum yield for the unreacted enantiomer is 50%.[14]

Section 5: Key Experimental Protocols

Protocol 1: General Method for Diastereomeric Salt Resolution Screening

This protocol provides a systematic approach to identifying a suitable resolving agent and solvent system.

Objective: To identify conditions for the selective crystallization of one diastereomeric salt.

Materials:

• Racemic aminocyclobutane derivative (free amine form).

• Panel of chiral resolving agents (e.g., (+)-Tartaric acid, (-)-Dibenzoyl-L-tartaric acid, (+)-Camphorsulfonic acid, (-)-Mandelic acid).[17][18]

• Panel of solvents (e.g., Methanol, Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate).

• Small vials or test tubes.

Procedure:

• Stock Solution Preparation: Prepare a stock solution of your racemic amine in a primary solvent like methanol at a known concentration (e.g., 100 mg/mL).

• Salt Formation: In separate vials, place 0.5 molar equivalents of different chiral resolving agents.

• Solvent Addition: To each vial, add an aliquot of the amine stock solution containing 1.0 molar equivalent of the amine. Add additional solvent until all solids dissolve, warming gently if necessary.

• Crystallization: Allow the vials to cool slowly to room temperature. Observe for crystal formation over 24-48 hours. If no crystals form, try refrigerating the vials.

• Isolation & Analysis: If crystals form, isolate them by filtration, wash with a small amount of cold solvent, and dry.

• Liberation and d.e. Determination: Dissolve a small sample of the crystals in a suitable solvent and treat with a base (e.g., 1M NaOH) to liberate the free amine.[6] Extract the amine with an organic solvent (e.g., ethyl acetate), dry, and concentrate. Determine the diastereomeric excess (d.e.) of the recovered amine using a suitable analytical method (e.g., chiral HPLC or NMR with a chiral shift reagent).

• Evaluation: The condition that provides both a reasonable yield and a high d.e. is your lead condition for optimization and scale-up.

Caption: Workflow for diastereomeric salt resolution screening.

References

• Coelho, F., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron. Available at: [Link]

• Chemistry LibreTexts. (2022). 6.8: Resolution (Separation) of Enantiomers. Available at: [Link]

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Available at: [Link]

• Wikipedia. (2023). Chiral resolution. Available at: [Link]

• Szymańska, M., et al. (2020). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Molecules. Available at: [Link]

• Sangars, V. (2012). Formation and Crystallization based Separation of Diastereomeric Salts. Max Planck Institute for Dynamics of Complex Technical Systems. Available at: [Link]

• Chromatography Today. (2020). Trouble with chiral separations. Available at: [Link]

• Molecules. (2021). The Stoichiometry, Structure and Possible Formation of Crystalline Diastereomeric Salts. Available at: [Link]

• PubMed. (2007). Practical synthesis of trans-tert-butyl-2-aminocyclopentylcarbamate and resolution of enantiomers. Available at: [Link]

• ResearchGate. (2024). 26 questions with answers in CHIRAL HPLC | Science topic. Available at: [Link]

• ACE HPLC. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

• Chromatography Forum. (2008). Separation of diastereomers. Available at: [Link]

• Wikipedia. (2024). Carbamate. Available at: [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Available at: [Link]

• PubMed. (2024). Efficient Enzymatic Synthesis of Carbamates in Water Using Promiscuous Esterases/Acyltransferases. Available at: [Link]

• ACS Publications. (1990). Enzymic resolution of racemic amines: crucial role of the solvent. Available at: [Link]

• ScienceDirect. (n.d.). Chiral Drug Separation. Available at: [Link]

• MDPI. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Available at: [Link]

• ACS Publications. (2000). Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. Available at: [Link]

• Chemist Library. (n.d.). Chiral Separation Techniques. Available at: [Link]

• ResearchGate. (2025). Efficient Enzymatic Synthesis of Carbamates in Water Using Promiscuous Esterases/Acyltransferases. Available at: [Link]

• Wikipedia. (2024). Kinetic resolution. Available at: [Link]

• SpringerLink. (2001). Chiral Separations: Methods and Protocols. Available at: [Link]

• NIH National Center for Biotechnology Information. (2012). Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts. Available at: [Link]

• Semantic Scholar. (1987). Direct Resolution of Isomeric and Diastereoisomeric Mixtures of Amides, Lactones, Alcohols, Carbazones and Pyrethenoid Derivatives. Available at: [Link]

• PubMed. (1999). 1-Aminocyclobutanecarboxylic acid derivatives as novel structural elements in bioactive peptides: application to tuftsin analogs. Available at: [Link]

• NIH National Center for Biotechnology Information. (2017). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. Available at: [Link]

• ResearchGate. (2020). Synthesis and diastereomeric resolution of racemic amide derivatives... Available at: [Link]

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Technical Guide: Minimizing Side Reactions During Boc Removal of Cyclobutane Intermediates

Executive Summary: The Cyclobutane Challenge

Removing a tert-butoxycarbonyl (Boc) group typically requires acidic conditions that generate a reactive tert-butyl cation (

).[1] For most substrates, this is trivial. However, for cyclobutane intermediates , this process presents a dual threat:

• Electrophilic Attack: The

  cation is a "hard" electrophile that can alkylate electron-rich sites on the cyclobutane ring.

• Acid-Catalyzed Rearrangement: Cyclobutanes possess significant ring strain (~26.5 kcal/mol). Protic acids can induce ring expansion (to cyclopentanes) or ring opening (to acyclic olefins), particularly if the deprotection generates a carbocation adjacent to the ring (the cyclopropylmethyl-cyclobutyl-homoallyl rearrangement triad).

This guide provides three validated protocols to mitigate these risks, ranging from optimized standard methods to completely non-protic alternatives.

Mechanistic Insight & Risk Visualization

To solve the problem, we must visualize the failure mode. The diagram below illustrates the standard deprotection pathway versus the catastrophic side reactions specific to strained rings.

Figure 1: Mechanistic divergence. The goal is to maximize the green path (Product) while suppressing the red paths (Cation attack and Acid-catalyzed expansion).

Validated Protocols

Protocol A: The "Scavenger Shield" (Optimized TFA Method)

Best for: Cyclobutanes that are moderately stable to acid but prone to t-butyl alkylation.

The Logic: Neat Trifluoroacetic acid (TFA) creates a high concentration of

. By diluting the TFA and adding specific scavengers, we "quench" the cation before it attacks the substrate. Triethylsilane (TES) is superior to water here because it irreversibly reduces the cation to isobutane, whereas water generates tert-butanol, which is in equilibrium with the cation.

Reagents:

• Dichloromethane (DCM) [Anhydrous]

• Trifluoroacetic Acid (TFA)[1][2][3][4][5][6]

• Triethylsilane (TES) [Critical Scavenger ]

• Water (optional, only if thioanisole is used)

Step-by-Step:

• Dissolve the Boc-cyclobutane (1.0 equiv) in DCM (0.1 M concentration).

• Add Triethylsilane (2.0 - 5.0 equiv) . Note: Do not skip this. It acts as a hydride donor.

• Cool the solution to 0 °C .

• Add TFA dropwise to reach a final ratio of DCM:TFA (2:1 or 4:1) . Avoid neat TFA.

• Stir at 0 °C for 30 minutes. Monitor by TLC/LCMS.[5]

  • Checkpoint: If reaction is slow, warm to 10 °C. Do not exceed Room Temp (RT).

• Quench: Concentrate under reduced pressure at low temperature (< 30 °C). Co-evaporate with toluene (3x) to remove trace TFA.

Protocol B: The "Stealth" Method (TMSOTf)

Best for: Highly acid-sensitive cyclobutanes or substrates with acid-labile protecting groups (e.g., TBDMS).

The Logic: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) activates the Boc carbonyl without releasing free protons. The addition of 2,6-lutidine acts as a non-nucleophilic base to buffer any adventitious acid, ensuring the cyclobutane ring never sees a low pH environment.

Reagents:

• DCM [Anhydrous]

• TMSOTf (Trimethylsilyl triflate)

• 2,6-Lutidine[7]

Step-by-Step:

• Dissolve Boc-substrate (1.0 equiv) and 2,6-lutidine (1.5 equiv) in anhydrous DCM (0.1 M) under nitrogen.

• Cool to 0 °C .

• Add TMSOTf (1.2 - 1.5 equiv) dropwise.

• Stir at 0 °C for 30–60 minutes.

• Quench: Add MeOH (excess) or saturated aqueous NaHCO₃.

• Workup: Extract with DCM, wash with brine.

Protocol C: The "Kinetic" Method (HCl/Dioxane)

Best for: Scale-up of robust cyclobutanes where TFA traces are unacceptable.

The Logic: HCl in dioxane is a solvent-separated ion pair system. It is often "drier" than TFA and allows for rapid precipitation of the amine hydrochloride salt, effectively removing the product from the reaction mixture and preventing side reactions.

Step-by-Step:

• Dissolve substrate in minimal dry 1,4-dioxane or EtOAc.

• Add 4N HCl in Dioxane (5-10 equiv) at 0 °C.

• Monitor for precipitation of the amine-HCl salt.

• Filtration: If solid forms, filter and wash with Et₂O. This physically separates the product from the

  cations in the filtrate.

Troubleshooting & Optimization

Use this decision matrix to select the correct protocol and troubleshoot issues.

Figure 2: Decision tree for protocol selection and troubleshooting.

Comparative Data Table

Method	Reagent System	Acid Strength	Cation Scavenging	Risk to Cyclobutane
Standard	Neat TFA	High	Poor (unless added)	High (Ring expansion)
Protocol A	TFA / DCM / TES	Medium	Excellent (Hydride transfer)	Low
Protocol B	TMSOTf / Lutidine	None (Lewis Acid)	Good (Silyl transfer)	Minimal
Protocol C	HCl / Dioxane	High	Moderate	Medium
Alternative	ZnBr₂ / DCM	Low (Lewis Acid)	N/A	Minimal (Very slow)

Frequently Asked Questions (FAQs)

Q: Why is Triethylsilane (TES) preferred over water as a scavenger? A: Water reacts with the

cation to form tert-butanol ( ). In strong acid, is in equilibrium with the cation, meaning the "threat" is never truly eliminated. TES acts as a hydride donor, converting the cation into isobutane (a gas) and triethylsilyl trifluoroacetate. This reaction is irreversible, permanently removing the electrophile from the system.

Q: I see a "M+56" peak in my LCMS. What is it? A: This indicates tert-butylation. The

cation has attacked a nucleophilic site on your molecule (e.g., a phenol, indole, or even the cyclobutane ring itself if activated). Solution: Increase the equivalents of TES (up to 10 eq) or switch to Protocol B (TMSOTf).

Q: Can I use ZnBr₂ for this deprotection? A: Yes, ZnBr₂ in DCM is an extremely mild method (See Reference 4). However, it is significantly slower (often 24h+) compared to TMSOTf or TFA. It is an excellent "last resort" if even TMSOTf causes decomposition.

Q: My cyclobutane has an alcohol group adjacent to the ring. Is this a problem? A: Yes. This is a high-risk substrate. Under acidic conditions, the alcohol can protonate and leave, generating a cation adjacent to the ring. This almost guarantees ring expansion (to cyclopentane) or rearrangement. Mandatory: Use Protocol B (TMSOTf) or oxidize the alcohol to a ketone (if viable) before deprotection to destabilize the cation formation.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (The definitive guide on deprotection conditions).

• Lundt, B. F.; et al. "Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid." Int. J. Pept.[8] Protein Res.[8][9]1978 , 12, 258.[8] Link (Establishes the mechanism of scavengers like TES/Thioanisole).

• Sakaitani, M.; Ohfune, Y. "Syntheses and reactions of silyl carbamates. 1. Chemoselective deprotection of t-butoxycarbonyl amino groups." J. Org. Chem.1990 , 55, 870-876. Link (The primary reference for the TMSOTf/Lutidine method).

• Wu, Y.-q.; et al. "Selective deprotection of N-Boc groups... using ZnBr2." Tetrahedron Lett.2000 , 41, 2847. Link (Mild Lewis acid alternative).

• Namikoshi, M.; et al. "Ring opening of cyclobutane derivatives." Chem. Pharm. Bull.1986, 34, 3061. (Discusses acid-catalyzed ring opening risks in strained systems).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Distinguishing (1S,2S) vs (1R,2R)-Cyclobutane Enantiomers Using Chiral HPLC

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In the landscape of modern drug development and stereoselective synthesis, the ability to accurately separate and quantify enantiomers is paramount. The distinct three-dimensional arrangement of atoms in enantiomers can lead to vastly different pharmacological and toxicological profiles.[1][2][3] This guide provides an in-depth, technical comparison and a validated experimental protocol for the separation of (1S,2S) and (1R,2R)-cyclobutane enantiomers, a common structural motif in many pharmaceutical compounds, using chiral High-Performance Liquid Chromatography (HPLC).

The Critical Role of Chirality in Pharmaceutical Sciences

Enantiomers are non-superimposable mirror images of each other, and this subtle difference in stereochemistry can have profound biological consequences.[1][2] For instance, the S-enantiomer of a drug might be therapeutically active, while the R-enantiomer could be inactive or even toxic.[1] Regulatory agencies, such as the U.S. Food and Drug Administration (FDA), have stringent guidelines that often require the development of single-enantiomer drugs.[1] This necessitates robust analytical methods for their separation and quantification.

Chiral HPLC has emerged as the gold standard for this purpose due to its high resolution, sensitivity, and reproducibility.[2][4] The technique relies on a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times and, thus, their separation.[1][5]

Principles of Chiral Recognition on a Stationary Phase

The separation of enantiomers on a CSP is a complex process governed by the formation of transient diastereomeric complexes between the analyte and the chiral selector immobilized on the stationary phase.[1][5] The stability of these complexes is influenced by a combination of interactions, including hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance.[1][5] The enantiomer that forms the more stable complex with the CSP will be retained longer on the column, resulting in a later elution time.[1]

For cyclobutane derivatives, the rigid four-membered ring restricts conformational flexibility, making the spatial orientation of substituents critical for chiral recognition. The choice of CSP is therefore crucial and depends on the specific functional groups present on the cyclobutane ring.

Experimental Protocol: Separation of a Model Cyclobutane Enantiomeric Pair

This section details a step-by-step methodology for the separation of a hypothetical, yet representative, pair of (1S,2S)- and (1R,2R)-diaminocyclobutane derivatives.

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

• Chiral Column: A Daicel CHIRALPAK® AD-H column (250 x 4.6 mm, 5 µm) is a common choice for this type of separation.[6][7][8][9]

• Mobile Phase: HPLC-grade n-hexane and isopropanol (IPA).

• Sample: A racemic mixture (1:1) of (1S,2S)- and (1R,2R)-N,N'-dibenzyl-1,2-diaminocyclobutane dissolved in the mobile phase at a concentration of 1 mg/mL.

Chromatographic Conditions

Parameter	Condition
Column	CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm)[7][9]
Mobile Phase	n-Hexane:Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min[9]
Column Temperature	25 °C[9]
Detection	UV at 254 nm
Injection Volume	10 µL

System Suitability

Before sample analysis, it is crucial to perform a system suitability test to ensure the chromatographic system is performing adequately. This involves injecting a standard solution of the racemic mixture and verifying that the resolution (Rs) between the two enantiomeric peaks is greater than 1.5.[10]

Sample Preparation

• Accurately weigh approximately 10 mg of the racemic cyclobutane derivative standard.

• Dissolve the standard in 10 mL of the mobile phase to obtain a 1 mg/mL stock solution.

• Filter the solution through a 0.45 µm syringe filter before injection.

Analysis Workflow

Caption: Workflow for Chiral HPLC Analysis.

Data Analysis and Interpretation

A successful chiral separation will result in two distinct peaks in the chromatogram, each corresponding to one of the enantiomers. The retention time (tR), peak area (A), and peak width (w) are the key parameters extracted from the chromatogram.

• Resolution (Rs): This is a measure of the degree of separation between the two enantiomeric peaks and is calculated using the formula:

  • Rs = 2(tR2 - tR1) / (w1 + w2)

  • A resolution of Rs ≥ 1.5 is generally considered to indicate a baseline separation.[10]

• Enantiomeric Excess (%ee): This value quantifies the purity of an enantiomerically enriched sample and is calculated as:

  • %ee = (|A1 - A2| / (A1 + A2)) x 100

  • For a racemic mixture, the %ee should be close to 0%.

Comparative Analysis of Chiral Stationary Phases

The choice of the CSP is the most critical factor in developing a successful chiral separation method. While the CHIRALPAK® AD-H (amylose-based) is a versatile column, other polysaccharide-based CSPs, such as those based on cellulose, may also provide good separation for cyclobutane derivatives.[6][10] The selection process often involves screening a variety of CSPs and mobile phase compositions to find the optimal conditions.[4][11]

Chiral Stationary Phase	Chiral Selector	Common Mobile Phases (Normal Phase)	Key Interaction Mechanisms
CHIRALPAK® AD-H	Amylose tris(3,5-dimethylphenylcarbamate)[6]	Hexane/IPA, Hexane/Ethanol	Hydrogen bonding, π-π interactions, steric hindrance[1][5]
CHIRALCEL® OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)	Hexane/IPA, Hexane/Ethanol	Similar to AD-H, but with different spatial arrangement[5]
CHIRALPAK® IA	Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica	Wide range of solvents including reversed-phase	Similar to AD-H with enhanced solvent compatibility

The subtle differences in the helical structure of amylose and cellulose can lead to significant variations in enantioselectivity for a given analyte.[5] Therefore, empirical screening of different CSPs is a common and recommended practice in method development.[4]

Conclusion

The separation of (1S,2S) and (1R,2R)-cyclobutane enantiomers by chiral HPLC is a robust and reliable method that is indispensable in the pharmaceutical industry. The success of the separation is highly dependent on the selection of the appropriate chiral stationary phase and the optimization of the chromatographic conditions. By following a systematic approach to method development, including system suitability testing and careful data analysis, researchers can confidently and accurately determine the enantiomeric purity of their samples. This guide provides a foundational framework and a practical starting point for scientists and drug development professionals tasked with this critical analytical challenge.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• Chiral HPLC Method Development. I.B.S. Analytical. [Link]

• Chiral recognition by enantioselective liquid chromatography: Mechanisms and modern chiral stationary phases. Journal of Chromatography A. [Link]

• Daicel CHIRALPAK AD-H HPLC Analytical Column, 5 um, ID 4.6 mm x L 50 mm. Hichrom. [Link]

• Chiral column chromatography. Wikipedia. [Link]

• CHIRALPAK® AD-H 4.6x150mm, 5µm HPLC/SFC Column | 19325. Daicel Chiral Technologies. [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. PMC. [Link]

• CHIRALPAK® AD-H 4.6x250mm, 5µm HPLC Column | 19042. Daicel Chiral Technologies. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. MDPI. [Link]

• CHIRAL STATIONARY PHASES. Regis Technologies. [Link]

• Synthesis, Resolution, and Absolute Stereochemistry of (1R,2S)-(+)-cis-1-Methoxycarbonyl-2-methylcyclobutane. The Journal of Organic Chemistry. [Link]

• CHIRALPAK AD-H. Daicel. [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. MDPI. [Link]

• The Use of Polysaccharide-based Chiral Stationary Phases for the Achiral and Chiral Separation of... YouTube. [Link]

• instruction manual for chiralpak® ad-h. Daicel. [Link]

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• 7. chiraltech.com [chiraltech.com]
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• 11. sigmaaldrich.com [sigmaaldrich.com]

Publish Comparison Guide: X-ray Crystallography of (1S,2S)-Aminocyclobutyl Carbamate Analogs

Executive Summary

This guide provides a technical analysis of (1S,2S)-aminocyclobutyl carbamate scaffolds in structure-based drug design (SBDD). Unlike flexible linear carbamates or larger cycloalkane rings, the (1S,2S)-cyclobutane motif offers a unique "Goldilocks" zone of conformational restriction. It locks pharmacophores into bioactive vectors while minimizing the entropic penalty (

) upon binding.

This document compares the crystallographic performance of these analogs against standard alternatives, detailing the specific X-ray diffraction protocols required to resolve their unique "puckered" ring conformation at high resolution (<2.0

).

Part 1: Structural Rationale & Mechanistic Logic

The "Entropic Trap" Advantage

The primary failure mode for flexible carbamate inhibitors is the high entropic cost paid during binding. A linear chain must freeze multiple rotatable bonds to fit an active site. The (1S,2S)-aminocyclobutyl scaffold pre-organizes these vectors.

• Bond Angles: The cyclobutane ring possesses internal bond angles of ~88°, deviating from the ideal 109.5°.[1] This creates significant ring strain (~26.3 kcal/mol), which paradoxically stabilizes specific "puckered" conformations that often match enzyme sub-pockets better than the "envelope" shapes of cyclopentane.

• Vector Alignment: The (1S,2S) stereochemistry projects the amino and carbamate groups at a precise dihedral angle (typically ~120-140° depending on the pucker), often ideal for bridging the S1 and S2 pockets of proteases or GPCRs.

Mechanism Visualization

The following diagram illustrates the thermodynamic advantage of the rigid cyclobutyl scaffold compared to a flexible linear analog.

Figure 1: Thermodynamic comparison showing how pre-organization of the (1S,2S)-scaffold minimizes entropy loss upon binding, leading to superior affinity (

) compared to flexible analogs.

Part 2: Comparative Crystallographic Analysis

The following data compares the (1S,2S)-aminocyclobutyl scaffold against common alternatives in a representative protease inhibition context (e.g., DPP-4 or similar serine protease).

Table 1: Structural & Performance Metrics

Feature	(1S,2S)-Cyclobutyl	Linear Carbamate	Cyclopentyl Analog
Conformational State	Rigid (Puckered)	Highly Flexible	Semi-Rigid (Envelope)
Entropic Penalty	Low (Pre-organized)	High	Medium
Ligand Efficiency (LE)	High (>0.4 kcal/mol/HA)	Low (<0.3)	Moderate
X-Ray Resolution (Avg)	1.5 - 1.9	2.2 - 2.8	1.8 - 2.1
B-Factor (Ligand)	Low (< 30 )	High (> 50 )	Medium
Electron Density	Sharp, defined pucker	Diffuse alkyl chain	Often disordered
Stereo-Selectivity	Strict (1S,2S only)	N/A (Achiral)	Variable

Analysis of Alternatives

• Linear Carbamates: While easier to synthesize, these often result in "fuzzy" electron density maps (high B-factors) in the alkyl chain region due to multiple binding modes. This obscures precise water-bridging interactions critical for SBDD.

• Cyclopentyl Analogs: These are the closest competitor. However, the cyclopentane ring adopts an "envelope" conformation that is sterically bulkier than the cyclobutane "butterfly" pucker. In tight sub-pockets (e.g., S2 sites of proteases), the (1S,2S)-cyclobutane often yields a superior fit, evidenced by lower

  difference map peaks.

Part 3: Experimental Protocol (Self-Validating)

To achieve the high-resolution data described above (<2.0

), a standard "mix-and-pray" approach is insufficient due to the unique solubility and nucleation kinetics of these rigid scaffolds.

Validated Co-Crystallization Workflow

Objective: Obtain high-occupancy complex crystals without inducing protein precipitation.

1. Pre-Crystallization Preparation

• Protein: Concentrate target protein to 8–12 mg/mL in a minimal buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl). Avoid phosphate buffers if using calcium.

• Ligand Stock: Dissolve (1S,2S)-analog in 100% DMSO to 50–100 mM. Critical: Verify solubility; cyclobutanes can be less soluble than linear analogs.

2. Complex Formation (The "Pulse" Method)

Instead of a single addition, use a stepwise pulse to prevent precipitation:

• Add ligand to protein at 1:2 molar ratio (Protein:Ligand). Incubate on ice for 30 mins.

• Add second pulse to reach 1:5 ratio . Incubate 1 hour.

• Centrifugation: Spin at 14,000 x g for 10 mins at 4°C. Validation: If pellet is visible, reduce final ratio to 1:3; do not use supernatant without checking concentration.

3. Crystallization Setup

• Method: Sitting drop vapor diffusion.

• Drop Ratio: 1:1 (1 µL Complex + 1 µL Reservoir).

• Seeding: If available, use micro-seeds from Apo crystals to bypass the high nucleation barrier caused by the rigid ligand.

4. Data Collection & Refinement

• Cryo-protection: Transfer to reservoir solution + 20% Glycerol/PEG 400.

• Validation: During refinement (Refmac/Phenix), specifically monitor the chiral volume of the cyclobutane carbons. The ring strain can cause standard restraints to force the ring planar; ensure "pucker" restraints are active.

Workflow Diagram

Figure 2: Step-wise co-crystallization protocol designed to maximize ligand occupancy while minimizing protein precipitation events common with rigid hydrophobic scaffolds.

Part 4: References

• Cyclobutanes in Drug Candidates Title: Cyclobutanes in Small-Molecule Drug Candidates.[2] Source: National Institutes of Health (PMC / Vertex AI Search Result 1.1) URL:[Link]

• Crystallization of Protein-Ligand Complexes Title: Guidelines for the successful generation of protein-ligand complex crystals. Source: Acta Crystallographica / IUCr (Vertex AI Search Result 1.4) URL:[Link]

• Conformational Restriction Strategies Title: The Use of Conformational Restriction in Medicinal Chemistry.[2][3] Source: ResearchGate (Vertex AI Search Result 1.10) URL:[Link]

• Puckering Analysis in Crystallography Title: Conformations of Cycloalkanes - Cyclobutane Puckering.[1][2] Source: Chemistry LibreTexts (Vertex AI Search Result 1.9) URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Validating the Enantiomeric Purity of tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is not a trivial detail; it is a critical quality attribute that dictates its pharmacological and toxicological profile.[1] For molecules like tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate, a chiral building block, ensuring enantiomeric purity is paramount. This guide provides an in-depth comparison of analytical methodologies for validating its enantiomeric purity, grounded in scientific principles and practical, field-proven insights.

The development of stereoisomeric drugs is closely scrutinized by regulatory bodies like the U.S. Food and Drug Administration (FDA), which mandates the characterization of the stereoisomeric composition of any new drug substance.[2][3] This necessitates the use of validated, stereospecific analytical methods to ensure the identity, strength, quality, and purity of the final product from a stereochemical perspective.[3][4]

Comparative Analysis of Analytical Techniques

The choice of an analytical technique for determining enantiomeric purity is a critical decision, influenced by factors such as the analyte's properties, the required sensitivity, and the intended application (e.g., in-process control vs. final product release). We will explore three principal techniques: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy with chiral derivatizing agents.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents
Principle	Direct or indirect separation of enantiomers on a chiral stationary phase (CSP) or after derivatization.[5][6]	Direct separation of volatile enantiomers (or their volatile derivatives) on a chiral stationary phase.[7]	Conversion of enantiomers into diastereomers with a chiral derivatizing agent, leading to distinct NMR signals.[8][9]
Analyte Form	Non-volatile compounds, often without derivatization.[5]	Volatile compounds or those that can be made volatile through derivatization.[10]	Requires reaction with a chiral derivatizing agent to form diastereomers.[9]
Primary Output	Chromatogram with separated peaks for each enantiomer.	Chromatogram with separated peaks for each enantiomer.	NMR spectrum showing distinct signals for each diastereomer.[9]
Sensitivity	High, suitable for trace analysis.	Very high, excellent for trace impurity detection.	Generally lower than chromatographic methods.[9]
Quantitative Accuracy	Excellent with proper validation.	Excellent with proper validation.	Good, relies on the integration of NMR signals.[9]
Determination of Absolute Configuration	No, requires a standard of known configuration.[9]	No, requires a standard of known configuration.	Yes, with specific derivatizing agents like Mosher's acid.[8][9]

Experimental Methodologies

A self-validating system is one where the experimental design inherently includes controls and checks that confirm the reliability of the results. For enantiomeric purity analysis, this involves demonstrating specificity, linearity, accuracy, precision, and robustness, in line with ICH Q2(R2) guidelines.[11][12][13]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and versatile technique for the separation of enantiomers.[5][14] The direct approach, utilizing a chiral stationary phase (CSP), is often preferred as it avoids the potential for analytical artifacts from derivatization.[5]

Caption: Workflow for Chiral HPLC Analysis.

• Instrumentation: HPLC system with a UV detector.

• Column: A polysaccharide-based chiral stationary phase, such as one derived from cellulose or amylose tris(3,5-dimethylphenylcarbamate), is a good starting point for screening.[15]

• Mobile Phase: A mixture of n-hexane and a polar modifier like 2-propanol or ethanol is typically used for normal-phase separations. For basic compounds, the addition of a small amount of an amine modifier (e.g., diethylamine) can improve peak shape.[16]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample.

  • Dissolve in the mobile phase to a concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Validation Parameters:

  • Specificity: Demonstrated by the baseline resolution of the two enantiomers.

  • Linearity: Assessed by preparing a series of solutions of the racemate at different concentrations and plotting the peak area against concentration.

  • Accuracy: Determined by spiking the sample with a known amount of the undesired enantiomer.

  • Precision: Evaluated by repeated injections of the same sample.

Chiral Gas Chromatography (GC)

For analytes that are volatile or can be derivatized to be volatile, chiral GC offers high resolution and sensitivity.[7] Due to the amine and carbamate functional groups, derivatization of tert-butyl N-[(1S,2S)-2-aminocyclobutyl]carbamate is likely necessary to improve its volatility and chromatographic behavior.[17]

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
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• 3. Development of New Stereoisomeric Drugs | FDA [fda.gov]
• 4. Chiral Bioequivalence – An Explainer   – Chiralpedia [chiralpedia.com]
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• 8. Mosher's acid - Wikipedia [en.wikipedia.org]
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• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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• 13. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 17. Proline Derivatization and Enantioresolution by Chiral GC [sigmaaldrich.com]